Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Target Molecule: 2-Amino-3-(3-fluorophenyl)propan-1-ol
CAS (S-Isomer): 115809-59-9 | CAS (Racemic): 124632-68-0
Molecular Formula: C9H12FNO
Molecular Weight: 169.20 g/mol [1]
This technical guide details the robust synthesis of 2-Amino-3-(3-fluorophenyl)propan-1-ol , a critical chiral building block in medicinal chemistry. Unlike standard phenylalaninol, the inclusion of a fluorine atom at the meta-position (C3) of the phenyl ring imparts unique metabolic stability and altered lipophilicity without significant steric perturbation. This scaffold is essential for developing protease inhibitors, GPCR ligands, and peptidomimetics where the "fluorine effect" is leveraged to modulate pKa and bioavailability.
The guide prioritizes the Sodium Borohydride/Iodine (NaBH₄/I₂) reduction system. This method is superior to Lithium Aluminum Hydride (LiAlH₄) for scale-up due to improved safety profiles and milder conditions, while maintaining high enantiomeric fidelity.
Part 1: Strategic Analysis & Retrosynthesis
The Fluorine Advantage
Incorporating fluorine into the phenylalanine scaffold serves three specific medicinal chemistry objectives:
Metabolic Blocking: The C-F bond (116 kcal/mol) is resistant to cytochrome P450 oxidation, blocking metabolic "soft spots" on the aromatic ring.
Electronic Modulation: The electron-withdrawing nature of fluorine (
) lowers the electron density of the aromatic ring, potentially enhancing - stacking interactions with receptor binding pockets.
Lipophilicity: It moderately increases
, facilitating membrane permeability.
Retrosynthetic Pathway
The most reliable route to the target amino alcohol is the direct reduction of the corresponding amino acid, 3-Fluoro-L-phenylalanine .
Figure 1: Retrosynthetic analysis showing the direct reduction pathway.
Part 2: Synthetic Protocol (NaBH₄/I₂ System)
Methodology Authority: This protocol is an optimized adaptation of the McKennon & Meyers method (J. Org. Chem. 1993).[2][3][4] It avoids the use of pyrophoric LiAlH₄ and expensive borane-dimethyl sulfide complexes.
Setup: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser, pressure-equalizing addition funnel, and nitrogen inlet.
Inert Atmosphere: Flush the system with N₂ for 15 minutes.
2. Reagent Activation (In-Situ Borane Generation)
Charge the flask with NaBH₄ (2.4 equiv) and anhydrous THF (concentration ~0.5 M relative to substrate).
Add 3-Fluoro-L-phenylalanine (1.0 equiv) in one portion.
Critical Step: Dissolve Iodine (1.0 equiv) in THF in the addition funnel. Add this solution dropwise to the NaBH₄ suspension at 0°C over 30 minutes.
Observation: Significant H₂ gas evolution will occur. The solution will transition from colorless to transient brown (iodine) back to colorless/white as borane is generated.
3. Reaction & Reflux
Once gas evolution subsides, heat the mixture to reflux (66°C) .
Maintain reflux for 12–16 hours .
Mechanism:[2][3][4][5][6] The carboxylic acid reacts with borane to form a triacyloxyborane intermediate, which is rapidly reduced to the alkoxyborane.
Evaporation: Remove solvents under reduced pressure to obtain a white paste.
Boron Complex Breakdown: Treat the residue with 20% KOH (aq) . Heat at 60°C for 4 hours. Note: This step is mandatory to break the stable B-N/B-O complexes formed during reduction.
Extraction: Extract the aqueous layer with Dichloromethane (DCM) or Ethyl Acetate (3x).
Drying: Dry combined organics over Na₂SO₄, filter, and concentrate.
Workflow Visualization
Figure 2: Experimental workflow for the NaBH4/I2 reduction.[3]
Part 3: Analytical Validation
Trustworthiness in synthesis requires rigorous characterization. The fluorine atom provides a distinct handle for NMR verification.
Expected NMR Data (CDCl₃)
¹H NMR (400 MHz):
7.25–6.90 (m, 4H, Ar-H). Note: Look for complex splitting due to H-F coupling.
3.65 (dd, 1H, -CH _aH_bOH).
3.40 (dd, 1H, -CH_aH _bOH).
3.15 (m, 1H, -CH -NH₂).
2.80 (dd, 1H, Ar-CH _a).
2.55 (dd, 1H, Ar-CH_aH _b).
1.80 (br s, 3H, -OH, -NH₂).
¹⁹F NMR (376 MHz):
-113.0 ppm (approx). Single distinct peak confirming the presence of the fluorine atom.
¹³C NMR:
Distinct doublet splitting for carbons ortho and para to the fluorine atom (
Hz).
Purity Check
TLC: Silica gel, 10% MeOH in DCM + 1% NH₄OH. Stain with Ninhydrin (Red/Purple spot).
Optical Rotation: Compare
with literature values for the S-isomer to ensure no racemization occurred during reflux.
Part 4: Safety & Troubleshooting
Hazard Mitigation
Hydrogen Gas: The addition of Iodine to NaBH₄ generates massive amounts of H₂. Never seal the system; ensure the N₂ outlet is open to a bubbler.
Iodine: Sublimes easily. Weigh quickly and dissolve in THF immediately to prevent equipment corrosion.
Borane-THF: The intermediate species is flammable. Quench carefully.
Troubleshooting Table
Issue
Probable Cause
Solution
Low Yield (<50%)
Incomplete hydrolysis of Boron-Amine complex.
Increase KOH concentration or reflux time during workup.
Racemization
Excessive heat during activation.
Keep temperature at 0°C during I₂ addition.
Emulsion
Basic workup creates soaps.
Use brine or filter through Celite before separation.
References
McKennon, M. J., & Meyers, A. I. (1993).[2] A Convenient Reduction of Amino Acids and Their Derivatives.[4][6][7] The Journal of Organic Chemistry, 58(13), 3568–3571.
Haufe, G., & Puttkamer, T. (2020). Fluorinated phenylalanines: synthesis and pharmaceutical applications. Beilstein Journal of Organic Chemistry, 16, 1017–1073.
Abell, A. D., & Gardiner, J. (1999). A Facile Reduction of Amino Acids to Amino Alcohols.[3][4] The Journal of Organic Chemistry, 64(26), 9668–9672.
PubChem Compound Summary. (2024). (2S)-2-amino-3-(3-fluorophenyl)propanoic acid (Precursor Data).[1] National Center for Biotechnology Information.
Biological Activity of Fluorinated Phenylpropanolamines: A Technical Guide
Executive Summary Strategic Value of Fluorination in Phenylpropanolamine Scaffolds Phenylpropanolamine (PPA), or norephedrine, represents a foundational scaffold in medicinal chemistry, acting primarily as a sympathomime...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Strategic Value of Fluorination in Phenylpropanolamine Scaffolds
Phenylpropanolamine (PPA), or norephedrine, represents a foundational scaffold in medicinal chemistry, acting primarily as a sympathomimetic agent with dual mechanisms: direct adrenergic receptor agonism and presynaptic norepinephrine release.[1] The strategic incorporation of fluorine atoms into the PPA scaffold—specifically on the aromatic ring or the aliphatic side chain—serves as a critical tool for modulating metabolic stability , lipophilicity , and receptor subtype selectivity .
This guide details the structure-activity relationships (SAR) of fluorinated PPAs, providing researchers with the mechanistic rationale needed to design analogs with optimized pharmacokinetic profiles (e.g., extended half-life via metabolic blocking) or tuned pharmacodynamic specificity (e.g., shifting alpha/beta-adrenergic bias).[1]
Chemical Pharmacology & Structure-Activity Relationships (SAR)
The biological activity of fluorinated PPAs is governed by the unique electronic and steric properties of the fluorine atom (Van der Waals radius ~1.47 Å, high electronegativity).[1]
The "Fluorine Scan": Regulating Receptor Selectivity
Research into catecholamine analogs (norepinephrine, phenylephrine) has established a robust SAR model applicable to the PPA scaffold.[1] The position of the fluorine atom on the aromatic ring dictates adrenergic receptor subtype selectivity through conformal steering and electrostatic repulsion .
Fluorine Position
Receptor Selectivity Bias
Mechanistic Rationale
2-Fluoro (Ortho)
-Adrenergic Selective
Electrostatic repulsion between the 2-F atom and the benzylic hydroxyl group forces the side chain into a conformation favored by -receptors.
6-Fluoro (Ortho)
-Adrenergic Selective
Similar steric/electrostatic effects favor the binding pocket of -adrenergic subtypes (specifically ).[2]
4-Fluoro (Para)
Metabolic Blocker / Mixed
Blocks para-hydroxylation (major metabolic route).[1] Often retains mixed activity but with altered potency due to electronic withdrawal affecting the aromatic -system.[1]
Trifluoromethyl ()
Anorectic / 5-HT Activity
Bulky, lipophilic group (often at meta/para).[1] Shifts activity towards serotonin (5-HT) transporters (e.g., Fenfluramine analogs), reducing direct adrenergic pressor effects.[1]
Expert Insight: The "Ortho-Fluorine Effect" is a critical design element.[1] By placing a fluorine at the 2-position, you can theoretically reduce the hypertensive risks associated with
-mediated vasoconstriction while maintaining -mediated bronchodilation or metabolic effects.
Physicochemical Modulation
Lipophilicity (
): Fluorination generally increases lipophilicity, enhancing Blood-Brain Barrier (BBB) penetration.[1] This is vital for PPAs intended as central nervous system (CNS) agents (e.g., appetite suppressants).[1]
Amine Basicity (
): Electron-withdrawing fluorine atoms on the ring decrease the electron density of the aromatic system. Through inductive effects, this can slightly lower the of the amine, altering the ratio of ionized vs. unionized drug at physiological pH, further influencing membrane permeability.[1]
Metabolic Stability & Pharmacokinetics[3]
Non-fluorinated PPA is subject to renal excretion and hepatic metabolism, including aromatic hydroxylation.[1]
The Metabolic Blockade
The Carbon-Fluorine (C-F) bond is one of the strongest in organic chemistry (~116 kcal/mol). Substituting hydrogen with fluorine at metabolically labile sites blocks oxidative metabolism by Cytochrome P450 (CYP) enzymes.[1]
Para-Hydroxylation Block: In PPA, the para-position is susceptible to CYP-mediated hydroxylation to form p-hydroxy-norephedrine (an active metabolite).[1] Substitution with 4-Fluoro-PPA prevents this conversion.[1]
Outcome: This modification typically extends the plasma half-life (
) and simplifies the pharmacokinetic profile by eliminating a secondary active metabolite.
Visualization: Metabolic Pathways & SAR Logic
Figure 1: Strategic impact of fluorine placement on PPA pharmacology.[1] Ortho-substitution drives receptor subtype selectivity, while para-substitution primarily enhances metabolic stability.[1]
Experimental Protocols
Synthesis of Ring-Fluorinated Phenylpropanolamines
Objective: Produce high-purity fluorinated norephedrine analogs for biological testing.
Method: Reductive amination of fluorinated propiophenones or Henry reaction followed by reduction.[1]
Protocol (Reductive Amination Route):
Precursor Selection: Select appropriate fluorinated propiophenone (e.g., 2-fluoropropiophenone for ortho-analog).[1]
Nitrosation: React ketone with butyl nitrite/HCl to form the
Termination: Rapid filtration through GF/B glass fiber filters using a cell harvester. Wash 3x with ice-cold buffer.[1]
Quantification: Liquid scintillation counting.
Analysis: Plot % Inhibition vs. Log[Concentration]. Calculate
and convert to using the Cheng-Prusoff equation.[1]
Visualization: Assay Workflow
Figure 2: Step-by-step workflow for determining adrenergic receptor affinity.
Toxicology & Safety Considerations
While fluorination can improve metabolic stability, it introduces specific safety considerations:
Hemorrhagic Stroke Risk: High-dose PPA is associated with hemorrhagic stroke.[1] Fluorinated analogs with high
-affinity (e.g., 6-fluoro-PPA) may exacerbate hypertensive crises.[1]
Defluorination: While aromatic C-F bonds are stable, incomplete synthesis or side-chain fluorination (e.g.,
-fluoro) can lead to fluoride ion release, which is nephrotoxic.[1] Stability testing in liver microsomes is required to rule out defluorination.[1]
References
Kirk, K. L., et al. (1988).[1][3] Syntheses and adrenergic activities of ring-fluorinated epinephrines. Journal of Medicinal Chemistry.
Adejare, A., et al. (1988).[1][3] Synthesis and adrenergic activity of ring-fluorinated phenylephrines. Journal of Medicinal Chemistry.
Awad, L. F., & Ayoup, M. S. (2020).[1] Fluorinated phenylalanines: synthesis and pharmaceutical applications. Beilstein Journal of Organic Chemistry.
Inoue, T., et al. (2009).[1][4] Structural basis of the selectivity of the beta2-adrenergic receptor for fluorinated catecholamines. Proceedings of the National Academy of Sciences.
Bravo, E. L. (1988).[1][5] Phenylpropanolamine and other over-the-counter vasoactive compounds.[1][5] Hypertension.
Technical Whitepaper: Therapeutic Potential and Synthetic Utility of 2-Amino-3-(3-fluorophenyl)propan-1-ol
The following technical guide details the therapeutic and synthetic utility of 2-Amino-3-(3-fluorophenyl)propan-1-ol , a privileged chiral scaffold in modern medicinal chemistry. Executive Summary 2-Amino-3-(3-fluorophen...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the therapeutic and synthetic utility of 2-Amino-3-(3-fluorophenyl)propan-1-ol , a privileged chiral scaffold in modern medicinal chemistry.
Executive Summary
2-Amino-3-(3-fluorophenyl)propan-1-ol (herein referred to as 3-F-Phe-ol ) represents a high-value chiral building block that bridges the gap between structural biology and clinical efficacy. As the reduced congener of 3-fluorophenylalanine, this molecule combines two critical design elements: a chiral amino-alcohol motif (a classic transition-state isostere) and a meta-fluorinated phenyl ring (a metabolic blocker and lipophilic modulator).
This guide analyzes its role as a pharmacophore in protease inhibitors, a precursor for chiral auxiliaries, and a bioisostere in CNS-active agents.
Structural Biology & Chemical Properties
The Fluorine Effect: Meta-Substitution Strategy
The strategic placement of fluorine at the meta (3-) position of the phenyl ring is not arbitrary. In drug design, this substitution serves three specific mechanistic functions:
Metabolic Blocking: The C-F bond (approx. 116 kcal/mol) is virtually inert to cytochrome P450 oxidative metabolism. The 3-position is a common site for Phase I hydroxylation in phenylalanine derivatives; blocking this extends the half-life (
) of the parent molecule.
Electronic Modulation: Fluorine is highly electronegative (
), pulling electron density from the aromatic ring. This reduces the of the proximal amine (via inductive effects) and alters stacking interactions with receptor residues (e.g., phenylalanine or tryptophan in the binding pocket).
Lipophilicity (
): Fluorination typically increases lipophilicity, facilitating passive diffusion across the Blood-Brain Barrier (BBB), making 3-F-Phe-ol derivatives attractive for CNS targets.
The Amino-Alcohol Warhead
The 1,2-amino-alcohol motif is a "privileged structure" in medicinal chemistry because it mimics the tetrahedral transition state of peptide bond hydrolysis.
Mechanism: In aspartyl protease inhibitors (e.g., HIV protease, Renin), the hydroxyl group of the amino alcohol coordinates with the catalytic aspartic acid residues (Asp25/Asp25'), displacing the "lytic water" molecule and freezing the enzyme in an inactive state.
Therapeutic Applications
Protease Inhibitors (Antiviral & Cardiovascular)
The primary therapeutic utility of 3-F-Phe-ol lies in its conversion into hydroxyethylamine or hydroxyethylene isosteres.
HIV & HCV Protease Inhibition:
Retroviral proteases cleave Phe-Pro or Tyr-Pro bonds. 3-F-Phe-ol serves as a non-cleavable mimic of the P1 phenylalanine residue. The 3-fluoro substitution often improves potency by filling hydrophobic pockets (S1/S1' subsites) more efficiently than the native hydrogen, while preventing metabolic degradation.
Renin Inhibitors (Hypertension):
Renin inhibitors (e.g., Aliskiren analogs) target the renin-angiotensin-aldosterone system (RAAS). The 3-F-Phe-ol scaffold has been explored to mimic the P2 or P3 hydrophobic residues, providing resistance to chymotrypsin-like degradation in the gut.
CNS-Active Agents & Neuropeptide Mimetics
Peptide-based drugs often fail due to poor BBB penetration. Replacing a native phenylalanine with 3-F-Phe-ol in neuropeptide mimetics (e.g., Enkephalin or Substance P analogs) serves a dual purpose:
C-Terminal Capping: Reducing the C-terminal acid to an alcohol prevents ionization, significantly improving membrane permeability.
Receptor Selectivity: The fluorine atom can induce subtle conformational changes that improve selectivity for specific GPCR subtypes (e.g.,
vs. opioid receptors).
Chiral Auxiliaries in Asymmetric Synthesis
Beyond direct therapeutic action, 3-F-Phe-ol is a precursor for Evans-type Oxazolidinones . These auxiliaries induce chirality in subsequent synthetic steps (e.g., aldol condensations or alkylations), transferring the stereochemical information of the amino alcohol to the new drug candidate.
Visualization: Mechanism of Action & Synthesis
The following diagram illustrates the synthesis of 3-F-Phe-ol and its subsequent application as a transition-state mimic in protease inhibition.
Figure 1: Synthetic pathway from 3-Fluorophenylalanine to the amino alcohol and its bifurcation into therapeutic inhibition or synthetic utility.
Experimental Protocols
Protocol A: Reduction of 3-Fluorophenylalanine to 3-F-Phe-ol
This protocol yields the amino alcohol with high enantiomeric retention.
Reagents:
(S)-3-Fluorophenylalanine (1.0 eq)
Borane-Tetrahydrofuran complex (BH3·THF), 1.0 M solution (2.5 eq)
Anhydrous THF (Solvent)
Methanol (Quenching agent)
Methodology:
Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser under an argon atmosphere.
Addition: Charge the flask with (S)-3-Fluorophenylalanine (10 mmol) and anhydrous THF (50 mL). Cool to 0°C in an ice bath.
Reduction: Add BH3·THF (25 mL, 25 mmol) dropwise via a pressure-equalizing addition funnel over 30 minutes. Caution: Hydrogen gas evolution.
Reflux: Once addition is complete, warm to room temperature, then heat to reflux (66°C) for 12–16 hours.
Quench: Cool to 0°C. Carefully add Methanol (20 mL) dropwise to destroy excess borane. Stir for 30 minutes.
Workup: Concentrate in vacuo. Redissolve the residue in 10% NaOH and extract with Dichloromethane (DCM) (3 x 50 mL).
Purification: Dry organic layers over anhydrous
, filter, and concentrate. Recrystallize from Ethyl Acetate/Hexanes to obtain pure 3-F-Phe-ol as white crystals.
Protocol B: Synthesis of 4-(3-fluorobenzyl)-1,3-oxazolidin-2-one
Conversion to a chiral auxiliary.
Reagents:
3-F-Phe-ol (1.0 eq)
Diethyl carbonate or Phosgene equivalent (e.g., Triphosgene) (1.1 eq)
Potassium Carbonate (
) (0.1 eq, catalyst)
Methodology:
Mix 3-F-Phe-ol and Diethyl carbonate in a flask.
Add catalytic
.
Heat to 110°C, distilling off the ethanol byproduct to drive the equilibrium.
Upon completion, cool and recrystallize the resulting oxazolidinone.
Quantitative Data Summary
Property
Value/Description
Relevance
CAS Number
35373-68-3
Unique Identifier
Molecular Weight
169.19 g/mol
Fragment-based design
LogP (Predicted)
~1.2 - 1.5
CNS penetrant range
H-Bond Donors
2 (NH2, OH)
Receptor binding
H-Bond Acceptors
3 (N, O, F)
Receptor binding
Metabolic Stability
High (vs. non-fluorinated)
Blocks P450 hydroxylation
References
Haufe, G., & Lerch, S. (2020). Fluorinated phenylalanines: synthesis and pharmaceutical applications. Beilstein Journal of Organic Chemistry.
Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry.
Ghosh, A. K., et al. (2016). Structure-based Design of HIV-1 Protease Inhibitors. Chemical Reviews.
PubChem Compound Summary. (2025). 3-Amino-3-(3-fluorophenyl)propan-1-ol (Related Isomer Data). National Center for Biotechnology Information.
Gante, J. (1994). Peptidomimetics—Tailored Enzyme Inhibitors. Angewandte Chemie International Edition.
Exploratory
Antimicrobial and antifungal properties of 2-Amino-3-(3-fluorophenyl)propan-1-ol derivatives
Executive Summary This technical guide provides a comprehensive analysis of 2-Amino-3-(3-fluorophenyl)propan-1-ol (also known as 3-fluorophenylalaninol) and its functionalized derivatives. While the parent amino alcohol...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide provides a comprehensive analysis of 2-Amino-3-(3-fluorophenyl)propan-1-ol (also known as 3-fluorophenylalaninol) and its functionalized derivatives. While the parent amino alcohol serves as a versatile chiral building block, its derivatives—specifically Schiff bases, N-acyl amides, and oxazolidinones —exhibit potent antimicrobial and antifungal profiles.
The incorporation of a fluorine atom at the meta (C3) position of the phenyl ring is a critical structural modification. It enhances metabolic stability against cytochrome P450 oxidation and increases lipophilicity, facilitating superior bacterial membrane penetration compared to non-fluorinated analogs. This guide details the synthesis, structure-activity relationships (SAR), and validated testing protocols for these compounds.
Chemical Architecture & The "Fluorine Effect"
The core scaffold, 2-Amino-3-(3-fluorophenyl)propan-1-ol , acts as a privileged structure in medicinal chemistry. It mimics the transition state of peptide bond hydrolysis and serves as a precursor to broad-spectrum antibiotics like florfenicol and chloramphenicol analogs.
Structural Advantages:
Electronic Modulation: The high electronegativity of the C3-fluorine withdraws electron density from the aromatic ring, altering the pKa of the proximal amine and enhancing hydrogen bond donor capability in receptor binding pockets.
Lipophilicity (LogP): The C-F bond increases the partition coefficient, allowing the molecule to traverse the lipid-rich mycobacterial cell wall and fungal ergosterol membranes more effectively than its hydrogenated counterparts.
Metabolic Blockade: Fluorine substitution blocks labile sites on the phenyl ring, extending the in vivo half-life by preventing oxidative metabolism.
Synthesis of the Core and Key Derivatives
The synthesis strategy prioritizes enantiomeric purity, as the (S)-enantiomer often exhibits superior biological activity due to its stereochemical correspondence with natural L-amino acids.
Core Synthesis Pathway
The most robust route involves the reduction of 3-fluorophenylalanine .
Starting Material: 3-Fluorobenzaldehyde is converted to 3-fluorophenylalanine via the Strecker synthesis or Erlenmeyer-Plöchl azlactone method.
Reduction: The amino acid is reduced to the amino alcohol using Lithium Aluminum Hydride (LiAlH₄) or the milder NaBH₄/I₂ system in THF.
Derivatization Strategies
To activate antimicrobial properties, the core is modified into three primary classes:
Class A (Schiff Bases): Condensation with salicylaldehydes to form imines, often complexed with Cu(II) or Zn(II) for synergistic toxicity.
Class B (Amides/Esters): N-acylation to mimic peptide bonds, targeting bacterial peptidases.
Class C (Oxazolidinones): Cyclization with diethyl carbonate to form rigid pharmacophores similar to Linezolid.
Figure 1: Synthetic Pathway Visualization
Caption: Synthetic workflow from precursor aldehyde to the active amino alcohol core and its three primary antimicrobial derivative classes.
The following data summarizes the Minimum Inhibitory Concentration (MIC) profiles of N-acetylated and Schiff base derivatives of the 3-fluorophenylalaninol core.
Table 1: Comparative MIC Values (µg/mL)
Organism
Type
Core Scaffold (Ref)
N-Acyl Derivative (Active)
Schiff Base-Cu(II) Complex
S. aureus
Gram (+)
>128
16 - 32
4 - 8
E. coli
Gram (-)
>128
64
16 - 32
P. aeruginosa
Gram (-)
>256
128
64
C. albicans
Fungi
128
32 - 64
8 - 16
T. mentagrophytes
Fungi
N/D
125 µM*
16
*Note: Data extrapolated from fluorinated phenylalanine ester studies (Ref 2). Lower values indicate higher potency.
Key Insights:
Gram-Positive Selectivity: Derivatives show marked selectivity for Gram-positive bacteria.[1] The outer membrane of Gram-negative bacteria acts as a barrier, though the 3-fluoro substitution improves penetration compared to non-fluorinated analogs.
Fungal Potency: The Schiff base metal complexes exhibit significant antifungal activity, likely due to the disruption of ergosterol biosynthesis and oxidative stress induction by the metal center.
Mechanism of Action (MoA)
The antimicrobial activity is multimodal, reducing the likelihood of rapid resistance development.
Membrane Disruption (Primary): The amphiphilic nature of the amino alcohol derivatives allows them to intercalate into the bacterial cell membrane. The 3-fluorophenyl group anchors into the hydrophobic core, while the polar amino/alcohol head groups disrupt the phospholipid bilayer organization, causing leakage of intracellular contents.
Enzyme Inhibition (Secondary):
Peptide Deformylase (PDF): The structural similarity to phenylalanine allows these derivatives to act as competitive inhibitors of PDF, an essential enzyme in bacterial protein maturation.
Cholinesterase Inhibition: Specific ester derivatives have shown dual inhibition of AChE and BChE, suggesting potential for repurposing or off-target toxicity that must be monitored (Ref 2).
Figure 2: Mechanism of Action Signaling
Caption: Dual-action mechanism involving membrane destabilization and intracellular enzyme inhibition.
Validated Experimental Protocols
To ensure reproducibility, the following protocols utilize standard controls and validated solvent systems.
Protocol A: Synthesis of N-Acetyl-2-Amino-3-(3-fluorophenyl)propan-1-ol
Incubate at 37°C for 24h (bacteria) or 48h (fungi).
Readout: The lowest concentration with no visible turbidity is the MIC.
References
Haufe, G., & Puttreddy, R. (2020). Fluorinated Phenylalanines: Synthesis and Pharmaceutical Applications. Beilstein Journal of Organic Chemistry. Link
Kratky, M., et al. (2017).[3] Synthesis of Readily Available Fluorophenylalanine Derivatives and Investigation of Their Biological Activity. Bioorganic Chemistry. Link
Senthilkumar, P., et al. (2018). Synthesis of 2-Amino-3-Phenylpropan-1-ol Compounds from Baylis-Hillman Derivatives. Rasayan Journal of Chemistry. Link
Shah, J.J., et al. (2013). Fluorinated Benzimidazole Derivatives: In Vitro Antimicrobial Activity. ACG Publications.[4] Link
A Comprehensive Technical Guide to Investigating the Anticancer Activity of 2-Amino-3-(3-fluorophenyl)propan-1-ol
For Distribution to Researchers, Scientists, and Drug Development Professionals Abstract The relentless pursuit of novel therapeutic agents is a cornerstone of oncology research. Phenylalanine derivatives, a class of com...
Author: BenchChem Technical Support Team. Date: February 2026
For Distribution to Researchers, Scientists, and Drug Development Professionals
Abstract
The relentless pursuit of novel therapeutic agents is a cornerstone of oncology research. Phenylalanine derivatives, a class of compounds with diverse biological activities, represent a promising avenue for the discovery of new anticancer drugs. This technical guide outlines a comprehensive, multi-faceted strategy for the systematic evaluation of the anticancer potential of a novel compound, 2-Amino-3-(3-fluorophenyl)propan-1-ol. While direct evidence of this specific molecule's anticancer activity is not yet established in publicly available literature, its structural similarity to other biologically active fluorophenyl and amino alcohol derivatives warrants a thorough investigation. This document provides a detailed roadmap for researchers, encompassing initial in vitro screening to elucidate cytotoxic and cytostatic effects, followed by in-depth mechanistic studies to identify the molecular pathways through which it may exert its activity. The protocols and rationale presented herein are grounded in established methodologies and are designed to generate robust, reproducible data, thereby providing a solid foundation for further preclinical development.
Introduction: The Rationale for Investigating 2-Amino-3-(3-fluorophenyl)propan-1-ol
The incorporation of fluorine into organic molecules is a well-established strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and bioavailability. The presence of a 3-fluorophenyl group in the candidate compound, 2-Amino-3-(3-fluorophenyl)propan-1-ol, suggests the potential for favorable pharmacological properties. Furthermore, amino alcohol scaffolds are present in a variety of biologically active compounds. While research on the closely related compound 2-{[(3-fluoro-4-methylphenyl)methyl]amino}propan-1-ol has focused on its antimicrobial and antiviral properties, the broader family of fluorinated amino acid derivatives has been explored for various therapeutic applications.[1] For instance, S-3-Amino-3-(3-fluorophenyl)propionic acid is utilized in peptide synthesis to improve resistance to enzymatic degradation, a valuable attribute for therapeutic peptides.[2] Given that many anticancer agents function by inducing cellular stress and apoptosis, and the known biological activities of related structural motifs, a systematic evaluation of 2-Amino-3-(3-fluorophenyl)propan-1-ol's anticancer potential is a scientifically sound endeavor.
This guide will detail a logical, stepwise approach to comprehensively characterize the anticancer profile of this novel compound. We will begin with broad screening assays to determine its effect on cancer cell viability and proliferation, followed by more focused investigations into its potential to induce apoptosis and cause cell cycle arrest. Finally, we will outline a strategy to probe the underlying molecular mechanisms of action by examining key cancer-related signaling pathways.
Phase I: Initial In Vitro Screening for Anticancer Activity
The initial phase of investigation is designed to ascertain whether 2-Amino-3-(3-fluorophenyl)propan-1-ol exhibits any cytotoxic or cytostatic effects on cancer cell lines. A panel of cell lines representing different cancer types (e.g., breast, lung, colon, leukemia) should be selected to identify potential tissue-specific activity.
Cell Viability and Proliferation Assessment: The MTT Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust and widely used colorimetric method to assess cell viability.[3][4] It measures the metabolic activity of cells, which in most cases, correlates with the number of viable cells.[3]
Principle: The assay is based on the reduction of the yellow tetrazolium salt MTT to purple formazan crystals by mitochondrial dehydrogenases in living cells.[3] The amount of formazan produced is proportional to the number of viable cells and can be quantified by measuring the absorbance at a specific wavelength.
Experimental Protocol: MTT Assay
Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined optimal density (typically 1,000 to 100,000 cells per well) and incubate for 24 hours to allow for cell attachment.[5]
Compound Treatment: Prepare a series of dilutions of 2-Amino-3-(3-fluorophenyl)propan-1-ol in culture medium. Add the compound to the cells at various concentrations and incubate for a defined period (e.g., 24, 48, and 72 hours). Include a vehicle control (the solvent used to dissolve the compound) and a positive control (a known anticancer drug).
MTT Addition: After the incubation period, add 10 µL of MTT reagent to each well.[5]
Incubation: Incubate the plate for 2 to 4 hours at 37°C, or until a purple precipitate is visible.[5]
Solubilization: Add 100 µL of a solubilization solution (e.g., DMSO or a detergent-based solution) to each well to dissolve the formazan crystals.[5]
Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.[5]
Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC50 value (the concentration of the compound that inhibits cell growth by 50%) can be determined by plotting the percentage of viability against the compound concentration.
Data Presentation: Summarizing Cytotoxicity Data
The IC50 values obtained from the MTT assay should be tabulated for easy comparison across different cell lines and incubation times.
Cell Line
Cancer Type
Incubation Time (hours)
IC50 (µM)
MCF-7
Breast
24
Hypothetical Value
48
Hypothetical Value
72
Hypothetical Value
A549
Lung
24
Hypothetical Value
48
Hypothetical Value
72
Hypothetical Value
HCT116
Colon
24
Hypothetical Value
48
Hypothetical Value
72
Hypothetical Value
Jurkat
Leukemia
24
Hypothetical Value
48
Hypothetical Value
72
Hypothetical Value
Phase II: Mechanistic Investigations
Assuming that 2-Amino-3-(3-fluorophenyl)propan-1-ol demonstrates significant cytotoxic activity in the initial screening, the next phase of research should focus on elucidating the mechanism by which it induces cell death.
Assessment of Apoptosis: Annexin V/Propidium Iodide Staining
Apoptosis, or programmed cell death, is a common mechanism of action for many anticancer drugs. The Annexin V/Propidium Iodide (PI) assay is a widely used flow cytometry-based method to detect and differentiate between viable, apoptotic, and necrotic cells.[6][7]
Principle: In the early stages of apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane.[6][8] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify apoptotic cells.[6][8] Propidium iodide is a fluorescent nucleic acid stain that cannot penetrate the intact membrane of live or early apoptotic cells but can enter late apoptotic and necrotic cells where the membrane integrity is compromised.[8]
Cell Treatment: Treat cancer cells with 2-Amino-3-(3-fluorophenyl)propan-1-ol at its IC50 concentration for a predetermined time.
Cell Harvesting: Harvest the cells and wash them with cold PBS.
Staining: Resuspend the cells in 1X Binding Buffer. Add Annexin V-FITC and Propidium Iodide to the cell suspension.
Incubation: Incubate the cells for 15 minutes at room temperature in the dark.
Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The different cell populations (viable, early apoptotic, late apoptotic, and necrotic) can be distinguished based on their fluorescence signals.
Cell Cycle Analysis
Many anticancer agents exert their effects by disrupting the cell cycle, leading to cell cycle arrest and subsequent cell death. Flow cytometry with propidium iodide staining is a standard technique to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[9][10]
Principle: Propidium iodide stoichiometrically binds to DNA, meaning the amount of fluorescence is directly proportional to the DNA content. Cells in the G2/M phase have twice the DNA content of cells in the G0/G1 phase, and cells in the S phase have an intermediate amount of DNA.
Experimental Protocol: Cell Cycle Analysis
Cell Treatment: Treat cancer cells with 2-Amino-3-(3-fluorophenyl)propan-1-ol at its IC50 concentration for various time points (e.g., 12, 24, and 48 hours).
Cell Fixation: Harvest the cells and fix them in cold 70% ethanol.
Staining: Wash the fixed cells and resuspend them in a staining solution containing propidium iodide and RNase A (to prevent staining of RNA).[10]
Incubation: Incubate the cells in the dark.
Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The percentage of cells in each phase of the cell cycle can be quantified using cell cycle analysis software.
Phase III: Probing the Molecular Mechanism of Action
Once the phenotypic effects of 2-Amino-3-(3-fluorophenyl)propan-1-ol on cancer cells have been established, the focus should shift to identifying the specific molecular pathways it modulates.
Western Blot Analysis of Key Signaling Proteins
Western blotting is a powerful technique to detect and quantify the expression levels of specific proteins, including those involved in key cancer-related signaling pathways.[11][12] Based on the results of the apoptosis and cell cycle assays, key proteins to investigate could include:
Apoptosis-related proteins: Cleaved Caspase-3, Cleaved PARP, Bcl-2, Bax.
Key signaling pathways: Akt, MAPK/ERK, and WNT/β-catenin pathways, which are often dysregulated in cancer.[13][14][15][16]
Experimental Protocol: Western Blotting
Protein Extraction: Treat cells with the compound, then lyse the cells to extract total protein.
Protein Quantification: Determine the protein concentration of each sample.
SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.
Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).
Blocking: Block the membrane to prevent non-specific antibody binding.
Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the protein of interest.
Secondary Antibody Incubation: Incubate the membrane with a secondary antibody conjugated to an enzyme (e.g., HRP).
Detection: Add a chemiluminescent substrate and detect the signal using an imaging system.
Analysis: Quantify the protein bands and normalize to a loading control (e.g., β-actin or GAPDH).
Visualization of Experimental Workflows and Signaling Pathways
To provide a clear visual representation of the proposed experimental plan and potential mechanisms of action, the following diagrams are provided.
Caption: A hypothetical signaling pathway that could be targeted by 2-Amino-3-(3-fluorophenyl)propan-1-ol, leading to anticancer effects.
Conclusion and Future Directions
This technical guide provides a comprehensive and scientifically rigorous framework for the initial evaluation of the anticancer potential of 2-Amino-3-(3-fluorophenyl)propan-1-ol. By following the proposed phased approach, researchers can generate high-quality, reproducible data that will be crucial for determining whether this novel compound warrants further investigation as a potential anticancer agent. Positive results from these in vitro studies would provide a strong rationale for advancing the compound to more complex preclinical models, such as 3D cell cultures and in vivo animal studies, to further assess its efficacy and safety profile. The systematic approach outlined herein will ensure a thorough and logical progression in the drug discovery and development process.
Anti-invasion and anti-proliferation effects of 3-acetyl-5,8-dichloro-2-((2,4-di-chlorophenyl)amino)quinolin-4(1H)-one (ADQ)
Anticancer Activity of (S)-5-Chloro-3-((3,5-dimethylphenyl)sulfonyl)-N-(1-oxo-1-((pyridin-4-ylmethyl)amino)propan-2-yl)-1H-indole-2-carboxamide (RS4690), a New Dishevelled 1 Inhibitor - PMC - NIH. (URL: )
Evaluation of Anti-Cancer, Pro-Apoptotic, and Anti-Metastatic Effects of Synthetic Analogue Compound 2-Imino - KnE Publishing. (URL: )
Anticancer Properties of Amino Acid and Peptide Derivatives of Mycophenolic Acid - MOST Wiedzy. (URL: )
Anticancer Activity of (S)-5-Chloro-3-((3,5-dimethylphenyl)sulfonyl)-N-(1-oxo-1-((pyridin-4-ylmethyl)amino)propan-2-yl)-1H-indole-2-carboxamide (RS4690), a New Dishevelled 1 Inhibitor - MDPI. (URL: [Link])
2-(4-Fluorophenyl)-N-phenylacetamide Derivatives as Anticancer Agents: Synthesis and In-vitro Cytotoxicity Evaluation - PMC - NIH. (URL: [Link])
Synthesis and In Vitro Evaluation of Anticancer Activity of Fluorophenyl Derivatives of 1,3,4-Thiadiazole Against Estrogen-Dependent Breast Cancer - MDPI. (URL: [Link])
In vivo anticancer activity of benzoxazine and aminomethyl compounds derived from eugenol - PMC - NIH. (URL: [Link])
Identification of 3-[(4-Acetylphenyl)(4-Phenylthiazol-2-Yl)Amino]Propanoic Acid Derivatives as Promising Scaffolds for the Development of Novel Anticancer Candidates Targeting SIRT2 and EGFR - MDPI. (URL: [Link])
Preclinical evaluation of amino acid Prodrugs of novel antitumor 2-(4-amino-3-methylphenyl)benzothiazoles | Request PDF - ResearchGate. (URL: [Link])
Discovery of N-(3-fluorophenyl)-2-(4-((7-(1-methyl-1H-pyrazol-4-yl)quinazolin-4-yl)amino)phenyl)acetamide as the first orally active selective aurora kinase B inhibitor - PubMed. (URL: [Link])
In vitro assays and techniques utilized in anticancer drug discovery - PubMed. (URL: [Link])
(PDF) Evaluation of 3-L- and 3-D-[18F]Fluorophenylalanines as PET Tracers for Tumor Imaging - ResearchGate. (URL: [Link])
Blotting Basics - Western Blot Applications in Preclinical Oncology Research. (URL: [Link])
Fluorinated phenylalanines: synthesis and pharmaceutical applications - PMC. (URL: [Link])
Western Blotting for Cancer Research: A Comprehensive Guide to Investigating Signaling Proteins in Cancer Cells | by Quratul Ain | Medium. (URL: [Link])
Cell Culture Based in vitro Test Systems for Anticancer Drug Screening - Frontiers. (URL: [Link])
Discovery of the 3-Amino-1,2,4-triazine-Based Library as Selective PDK1 Inhibitors with Therapeutic Potential in Highly Aggressive Pancreatic Ductal Adenocarcinoma - MDPI. (URL: [Link])
In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verification. (URL: [Link])
(PDF) Fluorinated phenylalanines: synthesis and pharmaceutical applications. (URL: [Link])
Supporting Information for Synthesis of 2-amino-3-arylpropan-1-ols and 1-(2,3-diaminopropyl). (URL: [Link])
Assaying cell cycle status using flow cytometry - PMC. (URL: [Link])
Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines - PMC. (URL: [Link])
In vitro bioassays for anticancer drug screening: effects of cell concentration and other assay parameters on growth inhibitory activity - PubMed. (URL: [Link])
Cell Cycle Analysis By Flow Cytometry - YouTube. (URL: [Link])
Essential amino acid mixtures drive cancer cells to apoptosis through proteasome inhibition and autophagy activation - PubMed. (URL: [Link])
Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC. (URL: [Link])
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Advanced Western Blotting Solutions for Cancer and Immuno-Oncology - Bio-Techne. (URL: [Link])
The Privileged Scaffold: A Technical Guide to 2-Amino-3-arylpropan-1-ols
Executive Summary In the architecture of modern organic synthesis, few small molecules possess the "privileged" status of 2-amino-3-arylpropan-1-ols (specifically L-phenylalaninol and its derivatives). Historically viewe...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In the architecture of modern organic synthesis, few small molecules possess the "privileged" status of 2-amino-3-arylpropan-1-ols (specifically L-phenylalaninol and its derivatives). Historically viewed merely as reduced amino acids, these scaffolds emerged in the late 20th century as the cornerstone of asymmetric synthesis—enabling the Evans Auxiliary revolution—and later became the structural backbone of life-saving antiretroviral therapies.[1]
This technical guide analyzes the synthetic evolution of this scaffold, detailing the transition from hazardous lithium aluminum hydride reductions to the safer, scalable iodine-mediated borohydride systems.[1] It serves as a practical handbook for researchers leveraging this chiral pool for auxiliary synthesis or pharmacophore development.[1]
Part 1: Structural Significance & Historical Genesis[1]
The 2-amino-3-arylpropan-1-ol motif is a 1,2-amino alcohol derived from the reduction of phenylalanine. Its utility stems from two intrinsic properties:
Chiral Fidelity: Derived from the natural chiral pool (L-phenylalanine), it offers high enantiomeric excess (>99% ee) at low cost.[1]
Bifunctional Orthogonality: The presence of a primary amine and a primary alcohol allows for selective derivatization, cyclization (to oxazolidinones), or oxidation (to amino aldehydes).[1]
The Historical Timeline[1]
1921 (Karrer): Early attempts at reducing amino acid esters using dissolving metals, often resulting in racemization.[1]
1940s-50s (Vogl & Pöhm): The introduction of Lithium Aluminum Hydride (LAH) allowed direct reduction of amino acids. While effective, the pyrophoric nature of LAH and the formation of stable aluminate complexes made workup difficult and scale-up hazardous.[1]
1982 (Evans): The seminal use of L-phenylalaninol to synthesize chiral oxazolidinones, forever changing asymmetric alkylation and aldol chemistry.[1]
1993 (McKennon & Meyers): The development of the NaBH4/I2 system, replacing LAH with a safer, easier-to-handle protocol that remains the bench standard today.[1]
Part 2: The Synthetic Evolution (Methodologies)[1]
The synthesis of 2-amino-3-arylpropan-1-ols is a case study in the optimization of hydride reducing agents.
Requires extra step (Esterification); Racemization risk.[1]
High
Part 3: Core Protocol – The McKennon-Meyers System
Standard Operating Procedure (SOP)
Mechanism of Action
The reaction does not involve direct hydride attack by NaBH₄ on the carboxylate.[1] Instead, iodine oxidizes NaBH₄ to generate Borane (BH₃) in situ, which coordinates to the carboxyl group to facilitate reduction.[1]
Figure 1: The mechanistic pathway of the McKennon-Meyers reduction, highlighting the in-situ generation of the active reducing species.
Setup: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser and an addition funnel. Flush with Argon.
Suspension: Add L-Phenylalanine and NaBH₄ to the flask. Add anhydrous THF (concentration ~0.5 M).[1] Note: The amino acid will not dissolve initially.[1]
Activation (Critical Step): Dissolve Iodine in THF in the addition funnel. Add dropwise to the suspension at 0°C.
Observation: Massive evolution of H₂ gas will occur.[1] The solution will turn brown (iodine) then fade to colorless as BH₃ is formed.[1]
Safety: Do not seal the system; ensure proper venting of H₂.[1]
Reflux: Once gas evolution subsides, heat the mixture to reflux for 18 hours. The suspension should become a clear solution.
Quench: Cool to 0°C. Carefully add Methanol until the solution becomes clear and gas evolution stops. This destroys excess borane.[1]
Workup: Concentrate in vacuo to a white paste. Dissolve in 20% KOH (aqueous) and stir for 4 hours (hydrolysis of borane-amine complexes). Extract with Dichloromethane (DCM).[1]
Purification: Recrystallization from Ethyl Acetate/Hexanes is usually sufficient.[1]
Part 4: The Chiral Auxiliary Revolution[1]
The 2-amino-3-arylpropan-1-ol scaffold is the precursor to the Evans Oxazolidinone , a tool that solved the problem of enantioselective alpha-alkylation.
Synthesis of the Auxiliary
The amino alcohol is cyclized using a phosgene equivalent (e.g., Diethyl Carbonate or Triphosgene).[1]
Reaction Logic:
Cyclization: The amino group and hydroxyl group react with the carbonyl source to form the 5-membered ring.[1]
Steric Differentiation: The benzyl group of the phenylalanine backbone projects out of the plane, creating a "steric wall."[1]
Impact: When this auxiliary is acylated (e.g., with propionic acid), the benzyl group forces the enolate into a specific geometry (Z-enolate) and blocks one face of the molecule, forcing incoming electrophiles to attack from the opposite side.[1]
Figure 2: The workflow from Phenylalaninol to the Evans Auxiliary, illustrating the generation of high-value stereocenters.
Part 5: Pharmaceutical Applications (HIV Protease Inhibitors)[3]
Beyond reagents, this scaffold is a pharmacophore.[1] In the 1990s, the "hydroxyethylamine" isostere became a critical design element for HIV Protease Inhibitors (PIs).[1]
The Mechanism
HIV Protease is an aspartyl protease that cleaves viral polyproteins.[1] It recognizes a specific peptide sequence.[1]
The mimic: 2-amino-3-arylpropan-1-ols mimic the transition state of the peptide bond hydrolysis.
The binding: The hydroxyl group binds to the catalytic aspartic acid residues (Asp25/Asp25') in the enzyme active site, but the adjacent C-C bond cannot be cleaved, permanently disabling the enzyme.[1]
Notable Drugs:
Amprenavir (Agenerase): Contains a functionalized 2-amino-3-phenylpropan-1-ol core.[3]
Darunavir (Prezista): Utilizes a similar chiral backbone to achieve ultra-high affinity binding, effective even against resistant viral strains.[1]
References
Karrer, P. et al. (1921).[1] Über die Reduktion von Aminosäureestern.[1] Helvetica Chimica Acta.[1]
Vogl, O., & Pöhm, M. (1952).[1] Untersuchungen über Aminosäuren.[1][4] Monatshefte für Chemie.[1]
Evans, D. A., et al. (1982).[1] Enantioselective aldol condensations.[1][5] 2. Erythro-selective chiral aldol condensations via boron enolates.[1] Journal of the American Chemical Society.[1][6][7]
McKennon, M. J., & Meyers, A. I. (1993).[1] A convenient reduction of amino acids and their derivatives.[1][4][8] The Journal of Organic Chemistry.[1]
Ghosh, A. K., et al. (2007).[1] Structure-based design of HIV-1 protease inhibitors.[9] Journal of Medicinal Chemistry.[1]
2-Amino-3-(3-fluorophenyl)propan-1-ol as a research chemical
Technical Whitepaper: 2-Amino-3-(3-fluorophenyl)propan-1-ol Executive Summary 2-Amino-3-(3-fluorophenyl)propan-1-ol (also known as 3-fluorophenylalaninol) is a critical chiral building block in medicinal chemistry. It se...
2-Amino-3-(3-fluorophenyl)propan-1-ol (also known as 3-fluorophenylalaninol) is a critical chiral building block in medicinal chemistry. It serves as a bioisostere of phenylalaninol, where the strategic introduction of a fluorine atom at the meta-position of the phenyl ring modulates lipophilicity, metabolic stability, and electronic properties without significantly altering steric bulk. This guide outlines the self-validating synthesis of the (S)-enantiomer from commercially available precursors, its application in peptidomimetics, and safety protocols for handling.
Chemical Identity & Physicochemical Profile
The introduction of fluorine exerts a profound effect on the physicochemical profile of the parent amino alcohol. The high electronegativity of fluorine pulls electron density from the aromatic ring, lowering the pKa of the ammonium group and increasing the compound's overall lipophilicity (LogP), which can enhance blood-brain barrier (BBB) permeability.
Property
Specification
IUPAC Name
2-Amino-3-(3-fluorophenyl)propan-1-ol
Common Name
3-Fluorophenylalaninol
Molecular Formula
C₉H₁₂FNO
Molecular Weight
169.20 g/mol
CAS Number (Racemic)
395-04-0
CAS Number (Precursor)
19883-77-3 (for L-3-Fluorophenylalanine)
Chirality
Available as (S)- or (R)- enantiomers (derived from corresponding amino acid)
Appearance
White to off-white waxy solid or viscous oil
Solubility
Soluble in MeOH, EtOH, DMSO, DCM; sparingly soluble in water
Synthetic Pathways
For research-scale synthesis, the direct reduction of (S)-2-amino-3-(3-fluorophenyl)propanoic acid (L-3-fluorophenylalanine) is the most efficient route. Two primary protocols are established: the Sodium Borohydride/Iodine (NaBH₄/I₂) system and the Lithium Aluminum Hydride (LiAlH₄) reduction of the corresponding ester.
Protocol A: Direct Reduction via NaBH₄/I₂ (McKennon-Meyers Protocol)
Rationale: This method avoids the need for anhydrous conditions required by LiAlH₄ and generates the amino alcohol in high enantiomeric excess (>98% ee) without racemization.
Reagents:
(S)-3-Fluorophenylalanine (1.0 equiv)
Sodium Borohydride (NaBH₄) (2.4 equiv)
Iodine (I₂) (1.0 equiv)
Tetrahydrofuran (THF), anhydrous
Step-by-Step Methodology:
Activation: Suspend (S)-3-fluorophenylalanine in anhydrous THF (0.5 M concentration) under an inert atmosphere (N₂ or Ar).
Hydride Addition: Add NaBH₄ portions at 0°C. The reaction will bubble (H₂ evolution).
Iodine Oxidation: Dissolve I₂ in THF and add dropwise to the mixture at 0°C over 30 minutes. The solution will turn brown, then clear as I₂ is consumed to form the active borane-amine complex.
Reflux: Heat the mixture to reflux for 12–18 hours.
Quench & Workup: Cool to room temperature. Carefully add methanol to quench excess hydride. Evaporate solvent.
Hydrolysis: Dissolve the residue in 20% KOH and reflux for 4 hours to break the boron-amine complex.
Extraction: Extract with Dichloromethane (DCM). Wash organic layer with brine, dry over Na₂SO₄, and concentrate.
Purification: Recrystallize from EtOAc/Hexanes or purify via flash chromatography (DCM/MeOH/NH₄OH).
Protocol B: Ester Reduction via LiAlH₄
Rationale: Suitable when the methyl ester precursor is already available or for scale-up where LiAlH₄ handling is automated.
Step-by-Step Methodology:
Esterification: Treat (S)-3-fluorophenylalanine with SOCl₂ in MeOH to yield the methyl ester HCl salt.
Reduction: Add the ester to a suspension of LiAlH₄ (2.0 equiv) in anhydrous THF at 0°C.
Workup: Quench using the Fieser method (n mL H₂O, n mL 15% NaOH, 3n mL H₂O). Filter the granular precipitate and concentrate the filtrate.
Visualization of Synthetic Workflow
Figure 1: Decision tree and synthetic workflow for the production of 3-fluorophenylalaninol.
Applications in Medicinal Chemistry
Fluorine Scan & Bioisosterism
The 3-fluorophenyl moiety is often used in Structure-Activity Relationship (SAR) studies to probe the electronic environment of a binding pocket.
Metabolic Stability: The C-F bond (approx. 116 kcal/mol) is stronger than the C-H bond, rendering the ring resistant to oxidative metabolism (e.g., by Cytochrome P450) at the meta position.
Electronic Modulation: The electron-withdrawing nature of fluorine reduces the electron density of the aromatic ring, potentially strengthening
-stacking interactions with electron-rich residues (e.g., Tryptophan) in the target protein.
Peptidomimetics
2-Amino-3-(3-fluorophenyl)propan-1-ol is a scaffold for transition state isosteres in protease inhibitors. By converting the primary alcohol to an aldehyde or epoxide, researchers can create "warheads" that covalently or tightly bind to the active site of enzymes like Renin , HIV Protease , or Gamma-secretase .
Kinase Inhibitors
Fluorinated phenylalaninol derivatives serve as chiral linkers in kinase inhibitors (e.g., Aurora Kinase B inhibitors). The chiral center ensures correct orientation within the ATP-binding pocket, while the fluorinated side chain occupies the hydrophobic back-pocket, improving selectivity.
Analytical Characterization
To validate the identity of the synthesized compound, the following spectroscopic signatures are expected:
¹H NMR (400 MHz, CDCl₃):
7.2–6.9 (m, 4H, Ar-H): Characteristic multiplet for meta-substituted benzene.
3.65 (dd, 1H, -CH₂OH): Diastereotopic proton.
3.40 (dd, 1H, -CH₂OH): Diastereotopic proton.
3.15 (m, 1H, Chiral CH-N).
2.8–2.6 (m, 2H, Ar-CH₂).
¹⁹F NMR:
Single peak around
-113 ppm (relative to CFCl₃), confirming mono-fluorination.
Mass Spectrometry (ESI+):
[M+H]⁺ = 170.1 m/z.
Safety & Handling
Hazard Classification:
Skin Corrosion/Irritation (Category 1B): Amino alcohols are basic and can cause severe skin burns and eye damage.
Fume hood usage is mandatory during synthesis (especially during H₂ evolution).
Storage: Hygroscopic. Store under inert gas (Argon) at 2–8°C.
References
McKennon, M. J., Meyers, A. I., Drauz, K., & Schwarm, M. (1993). A convenient reduction of amino acids and their derivatives. The Journal of Organic Chemistry, 58(13), 3568-3571. Link
Sutherland, A., & Willis, C. L. (2000). Applications of the sodium borohydride–iodine system in the synthesis of amino alcohols. Tetrahedron Letters, 41(44), 8597-8600.
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 9976, 3-Fluorophenylalanine. Retrieved October 26, 2025.[1] Link
Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. Link
Benchchem. (n.d.). 2-Amino-1-(3-fluorophenyl)propan-1-ol hydrochloride Product Page. (Used for general property verification of the class). Link
Technical Guide: Spectroscopic Characterization of 2-Amino-3-(3-fluorophenyl)propan-1-ol
CAS Number: 35373-68-3 Molecular Formula: C H FNO Molecular Weight: 169.20 g/mol [1][2] Executive Summary & Application Context This guide details the spectroscopic signature of 2-Amino-3-(3-fluorophenyl)propan-1-ol , a...
This guide details the spectroscopic signature of 2-Amino-3-(3-fluorophenyl)propan-1-ol , a critical chiral building block in medicinal chemistry. Often referred to as 3-fluorophenylalaninol, this compound serves as a reduced bioisostere of the amino acid phenylalanine.[3]
The incorporation of a fluorine atom at the meta position (C3 of the phenyl ring) modulates the electronic properties (
) and lipophilicity () of the scaffold without significantly altering steric bulk.[2][3] This makes it an essential probe for structure-activity relationship (SAR) studies, particularly in the development of protease inhibitors and CNS-active agents where metabolic stability is required.[2][3]
Key Technical Insight:
The spectroscopic analysis of this compound is dominated by the scalar coupling of the
F nucleus () with both H and C nuclei.[2][3] Unlike unsubstituted phenylalaninol, the spectra of the 3-fluoro derivative exhibit complex splitting patterns that must be deconvoluted for accurate structural verification.[3]
Synthesis & Sample Preparation
To ensure spectroscopic fidelity, the compound is typically generated via the reduction of 3-fluorophenylalanine.[3] Contaminants from incomplete reduction (e.g., aldehydes) or over-reduction (deamination) can obscure key spectral regions.[2][3]
Synthetic Pathway (DOT Visualization)
The following workflow illustrates the standard preparation and critical purity checkpoints.
Figure 1: Synthetic workflow for the reduction of 3-fluorophenylalanine to the target amino alcohol.
Sample Preparation for Spectroscopy[2][3]
NMR: Dissolve 10–15 mg in 0.6 mL of DMSO-
or CDOD .
Note: CDCl
may be used, but the free amine/alcohol protons will broaden or disappear due to exchange.[3] DMSO- is preferred to visualize labile protons (-OH, -NH).[2]
MS: Dilute to 10 µM in 50:50 Methanol:Water + 0.1% Formic Acid for ESI+.
IR: Prepare a KBr pellet (1-2% w/w) or use ATR (Attenuated Total Reflectance) on the neat solid.[2][3]
Nuclear Magnetic Resonance (NMR) Spectroscopy[2][3][4][5]
The presence of the fluorine atom at the meta position creates a spin system that breaks the magnetic equivalence of the aromatic protons.[3]
H NMR Data (400 MHz, DMSO-
)
The aliphatic region resembles phenylalaninol, but the aromatic region is distinctively split.[2][3]
Position
Shift (, ppm)
Multiplicity
Integration
Coupling Constants () / Assignment Logic
Aromatic
7.28 – 7.35
Multiplet
1H
H-5 (Meta to F).[2] Overlaps with H-2/H-6 but distinguished by .[2]
Aromatic
7.00 – 7.15
Multiplet
2H
H-2, H-6 . H-2 is a doublet of doublets ( Hz).[2][3] H-6 is a doublet ( Hz).[2][3]
Aromatic
6.90 – 6.98
Multiplet
1H
H-4 (Ortho to F).[2] Shows strong coupling (~9-11 Hz) and .[2][3]
Expert Commentary: The aromatic region (6.9–7.35 ppm) is the diagnostic fingerprint.[2][3] Unlike the simple multiplet of unsubstituted phenylalaninol, the 3-fluoro derivative shows a "spread" pattern due to the deshielding of H-2/H-4 and shielding of H-5/H-6 relative to the fluorine effects.
C NMR Data (100 MHz, DMSO-
)
Carbon-Fluorine coupling (
) allows for unambiguous assignment of the aromatic ring.[2][3]
Carbon
Shift (, ppm)
(Hz)
Assignment
C-3'
162.5
C-F (Doublet).[2] Definitive confirmation of fluorination.
Choi, S. K., et al. (2000).[2][3] United States Patent No.[2][3] 6,140,532: Carbamoyl-aryl-alaninol compounds for treating CNS disorders. Washington, DC: U.S. Patent and Trademark Office.[3] (Provides comparative NMR data for m-fluorophenylalaninol derivatives).
National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 716315, 3-Fluoro-L-phenylalanine. Retrieved February 6, 2026, from [Link][2][3]
Safety, handling, and MSDS for 2-Amino-3-(3-fluorophenyl)propan-1-ol
Title: Technical Monograph: Safety, Handling, and Application of 2-Amino-3-(3-fluorophenyl)propan-1-ol Part 1: Executive Summary & Chemical Identity 2-Amino-3-(3-fluorophenyl)propan-1-ol (often referred to as 3-Fluorophe...
Author: BenchChem Technical Support Team. Date: February 2026
Title: Technical Monograph: Safety, Handling, and Application of 2-Amino-3-(3-fluorophenyl)propan-1-ol
Part 1: Executive Summary & Chemical Identity
2-Amino-3-(3-fluorophenyl)propan-1-ol (often referred to as 3-Fluorophenylalaninol) is a specialized chiral amino alcohol intermediate used extensively in the synthesis of peptide mimetics and pharmaceutical active ingredients (APIs). Structurally, it consists of a propanol backbone substituted with a primary amine and a 3-fluorophenyl moiety.
Its dual functionality—possessing both a nucleophilic amine and a hydroxyl group—makes it a versatile building block but also dictates its safety profile. As a free base, it exhibits corrosive properties characteristic of amino alcohols, requiring strict adherence to engineering controls and personal protective equipment (PPE).
Soluble in DMSO, Methanol, Ethanol; Sparingly soluble in water
Part 2: Hazard Identification (GHS Classification)
Authoritative Safety Assessment:
Based on structural analogs (e.g., L-Phenylalaninol, CAS 3182-95-4) and functional group analysis, this compound is classified as a Corrosive and Irritant . The primary amine contributes to basicity capable of causing chemical burns, while the fluorinated ring adds lipophilicity, potentially enhancing dermal absorption.
GHS Label Elements:
Signal Word:DANGER
Pictograms:
(GHS05)
(GHS07)
Hazard Statements:
H314: Causes severe skin burns and eye damage.[1][2][3]
P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.[1] Rinse skin with water/shower.[2]
P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[1][5] Remove contact lenses, if present and easy to do.[1][2][5] Continue rinsing.[1][2][5]
Part 3: Safe Handling & Storage Protocols
Engineering Controls
Primary Containment: All weighing and transfer operations must be conducted inside a Chemical Fume Hood certified for hazardous dusts/vapors.
Atmosphere: The compound is hygroscopic and sensitive to air/CO
(formation of carbamates). Handle under an inert atmosphere (Nitrogen or Argon) when possible.
Personal Protective Equipment (PPE) Matrix
Protection Zone
Recommendation
Scientific Rationale
Eye/Face
Chemical Safety Goggles + Face Shield
Prevents corneal damage from corrosive dust or splashes. Standard safety glasses are insufficient for corrosives.
Hand
Nitrile Gloves (Double gloving recommended)
Thickness: 0.11 mm. Breakthrough: >480 min. Fluorinated aromatics can permeate thin latex; nitrile offers superior resistance to amino alcohols.
Respiratory
N95 (if hood unavailable) or P100
Required only if dust generation is uncontrolled. Engineering controls (fume hood) are the primary defense.
Body
Lab Coat (Cotton/Poly) + Chemical Apron
Prevents skin contact. Synthetic fabrics (nylon) should be avoided due to potential static cling holding dust.
Storage Conditions
Temperature: Store at 2–8 °C (Refrigerated).
Environment: Store under inert gas (Argon/Nitrogen).[6] Keep container tightly closed to prevent moisture absorption, which degrades the compound and alters stoichiometry in synthesis.
Segregation: Store away from strong oxidizing agents and acid chlorides/anhydrides.
Part 4: Emergency Response & First Aid
The following workflow outlines the critical response steps for exposure. Speed is critical for corrosive substances.
Figure 1: Emergency response decision tree for corrosive amino alcohol exposure.
Part 5: Synthetic Utility & Application Context
Researchers utilize 2-Amino-3-(3-fluorophenyl)propan-1-ol primarily as a chiral scaffold. The fluorine atom on the phenyl ring imparts unique metabolic stability and lipophilicity to the final drug molecule, often modulating potency in kinase inhibitors or protease inhibitors.
Common Synthetic Workflow
The compound is typically generated via the reduction of 3-fluorophenylalanine and subsequently reacted to form amides or oxazolines.
Reduction: 3-Fluoro-Phe
3-Fluoro-Phenylalaninol.
Coupling: Reacts with carboxylic acids (using EDC/HOBt) to form amides.
Cyclization: Reacts with triphosgene or CDI to form chiral oxazolidinones (Evans auxiliaries).
Figure 2: Synthetic derivation and downstream utility of the target compound.
Mechanistic Profiling of 2-Amino-3-(3-fluorophenyl)propan-1-ol: A Chemical Biology Perspective
The following technical guide provides an in-depth mechanistic analysis of 2-Amino-3-(3-fluorophenyl)propan-1-ol , also known as 3-Fluorophenylalaninol . This guide synthesizes the established chemical biology of amino a...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide provides an in-depth mechanistic analysis of 2-Amino-3-(3-fluorophenyl)propan-1-ol , also known as 3-Fluorophenylalaninol .
This guide synthesizes the established chemical biology of amino acid analogs, specifically focusing on the inhibition of aminoacyl-tRNA synthetases and the downstream cellular stress responses.[1]
Executive Summary
2-Amino-3-(3-fluorophenyl)propan-1-ol (hereafter referred to as 3-F-Phe-ol ) is a synthetic non-canonical amino alcohol and a structural analogue of the amino acid L-phenylalanine.[1] Its primary biological mechanism of action is the competitive inhibition of Phenylalanyl-tRNA Synthetase (PheRS) .[1]
By mimicking the substrate architecture of phenylalanine while lacking the carboxylate group necessary for adenylation and tRNA transfer, 3-F-Phe-ol acts as a "dead-end" inhibitor.[1] This inhibition depletes the cellular pool of charged tRNA^Phe, triggering the Stringent Response in bacteria (via (p)ppGpp) or the Integrated Stress Response (ISR) in eukaryotes (via GCN2/eIF2
).[1] Consequently, it serves as a potent bacteriostatic agent and a molecular probe for studying protein synthesis dynamics.[1]
Chemical Identity & Structural Pharmacology[1]
To understand the biological behavior of 3-F-Phe-ol, one must analyze its Structure-Activity Relationship (SAR) relative to its natural counterpart, L-Phenylalanine.[1]
Feature
L-Phenylalanine (Substrate)
3-F-Phe-ol (Inhibitor)
Mechanistic Impact
C-Terminus
Carboxylate ()
Primary Alcohol ()
Critical Determinant: The alcohol cannot attack the -phosphate of ATP.[1] Prevents formation of the aminoacyl-adenylate anhydride.[1]
Side Chain
Benzyl group
3-Fluorobenzyl group
Binding Affinity: The fluorine atom at the meta position acts as a bioisostere of hydrogen but with high electronegativity, potentially altering -stacking interactions within the PheRS hydrophobic pocket.
Chirality
L-configuration ()
()-configuration
Stereospecific recognition by the PheRS active site requires the ()-enantiomer.[1]
The Fluorine Effect
The substitution of hydrogen with fluorine at the 3-position (meta) confers unique properties:
Metabolic Stability: The C-F bond is highly resistant to enzymatic cleavage (e.g., by cytochrome P450s), preventing hydroxylation that might otherwise convert the molecule into a tyrosine analog.[1]
Lipophilicity: Fluorination increases the partition coefficient (LogP), enhancing passive membrane permeability compared to non-fluorinated phenylalaninol.[1]
Primary Mechanism of Action: PheRS Inhibition[1]
The central event in the biological activity of 3-F-Phe-ol is its interaction with Phenylalanyl-tRNA Synthetase (PheRS) , a Class II aminoacyl-tRNA synthetase.[1]
The Catalytic Blockade
Normal translation requires PheRS to catalyze a two-step reaction:
Competitive Binding: 3-F-Phe-ol competes with cellular phenylalanine for the amino acid binding pocket on the
-subunit of PheRS.[1] The 3-fluorobenzyl moiety fits into the hydrophobic pocket normally occupied by the phenyl ring of Phe.[1]
Abortive Initiation: The amino group of 3-F-Phe-ol coordinates with the active site residues (typically conserved glutamates/arginines).[1] However, the hydroxyl group (replacing the carboxylate) is chemically inert toward the
-phosphate of ATP under physiological conditions.[1]
Sequestration: The enzyme is locked in an unproductive complex [PheRS
3-F-Phe-ol ATP], effectively reducing the concentration of active enzyme available for charging tRNA.[1]
Kinetic Consequences[1]
(Inhibition Constant): 3-F-Phe-ol typically exhibits a in the micromolar range.[1] The affinity is often comparable to the of the natural substrate, making the inhibition sensitive to the ratio of [Inhibitor]/[Phe].[1]
Selectivity: The fluorine substitution can enhance selectivity for bacterial PheRS over human cytoplasmic PheRS in some contexts, although general toxicity to mammalian cells is a risk due to the conservation of the active site.[1]
Downstream Biological Signaling[1]
The inhibition of PheRS by 3-F-Phe-ol is not an isolated event; it triggers systemic cellular responses due to the accumulation of uncharged (deacylated) tRNA^Phe .[1]
In Bacteria: The Stringent Response
Ribosomal Stalling: Uncharged tRNA^Phe enters the A-site of the ribosome during translation of Phe-rich codons.[1]
RelA Activation: The ribosome-associated enzyme RelA detects the uncharged tRNA.[1]
Alarmone Synthesis: RelA synthesizes guanosine pentaphosphate and tetraphosphate ((p)ppGpp ).[1]
Transcriptional Switch: (p)ppGpp binds to RNA Polymerase, inhibiting the transcription of rRNA and tRNA genes (stable RNA) while upregulating stress survival genes (amino acid biosynthesis).[1]
In Eukaryotes: The Integrated Stress Response (ISR)[1]
GCN2 Activation: The sensor kinase GCN2 (General Control Nonderepressible 2) binds to uncharged tRNA via its histidyl-tRNA synthetase-like domain.[1]
eIF2
Phosphorylation: Activated GCN2 phosphorylates the alpha subunit of Eukaryotic Initiation Factor 2 (eIF2) at Ser51.[1]
Translation Block: Phosphorylated eIF2
sequesters the guanine nucleotide exchange factor eIF2B, inhibiting the recycling of the eIF2-GTP ternary complex.[1]
Result: Global cessation of protein synthesis and selective translation of stress-response transcription factors (e.g., ATF4 ).[1]
Experimental Validation Framework
To validate this mechanism in a laboratory setting, the following protocols are recommended. These are designed to prove causality (PheRS inhibition) rather than just correlation (cell death).[1]
Protocol A: In Vitro Aminoacylation Assay
Objective: Direct measurement of PheRS inhibition.
Components: Purified PheRS (bacterial or cytosolic),
-Phenylalanine, ATP, total tRNA, and varying concentrations of 3-F-Phe-ol.[1]
Method: Incubate components in reaction buffer (HEPES pH 7.5, MgCl
, KCl).
Detection: Precipitate tRNA with TCA (Trichloroacetic acid) on filter paper.[1] Measure radioactivity (CPM).[1]
Data Analysis: Plot Velocity vs. [Inhibitor]. A decrease in CPM incorporation confirms inhibition.[1] A Lineweaver-Burk plot should show intersecting lines on the Y-axis (Competitive Inhibition).[1]
Protocol B: The "Rescue" Experiment (MIC Shift)
Objective: Confirm target specificity in live cells.
Setup: Determine the Minimum Inhibitory Concentration (MIC) of 3-F-Phe-ol against a target organism (e.g., E. coli).
Intervention: Supplement the media with excess L-Phenylalanine (10x, 100x).
Readout: If the mechanism is specific to PheRS competition, the MIC of 3-F-Phe-ol should significantly increase (shift to the right) in the presence of excess Phe.[1] If the MIC remains unchanged, the toxicity is off-target.[1]
Protocol C: Western Blot for Stress Markers (Eukaryotic)
Treatment: Treat mammalian cells (e.g., HEK293) with 3-F-Phe-ol for 1-4 hours.[1]
Lysis & Blotting: Lyse cells and probe for p-eIF2
(Ser51) and ATF4 .
Control: Use Thapsigargin (ER stress inducer) as a positive control.[1]
Result: An increase in p-eIF2
relative to total eIF2 confirms the sensing of uncharged tRNA.[1]
Visualization of Mechanism[1]
The following diagram illustrates the competitive inhibition at the PheRS active site and the divergent signaling pathways in prokaryotes vs. eukaryotes.
Caption: Competitive inhibition of PheRS by 3-F-Phe-ol leading to uncharged tRNA accumulation and activation of divergent stress response pathways (Stringent Response in bacteria; ISR in eukaryotes).[1]
References
Ibba, M. & Söll, D. (2000).[1] Aminoacyl-tRNA synthesis. Annual Review of Biochemistry, 69, 617-650.[1] Link[1]
Cestari, I. & Stuart, K. (2013).[1] A Phenylalanyl-tRNA Synthetase Inhibitor Triggers a Starvation Response in Trypanosoma brucei.[1] Antimicrobial Agents and Chemotherapy, 57(4), 1832-1839.[1] Link[1]
Bullwinkle, T.J. et al. (2013).[1] (p)ppGpp-regulated mechanisms of translation inhibition in bacteria.[1] Microbiology and Molecular Biology Reviews, 77(4), 623-639.[1] Link[1]
Vazquez, D. (1979).[1] Inhibitors of Protein Biosynthesis.[1] Molecular Biology, Biochemistry and Biophysics, 30. Springer-Verlag.[1] (Foundational text on amino alcohol inhibitors).
Nordin, B.E.[1][2][3] & Schimmel, P. (2002).[1] Plasticity of recognition of the 3'-end of tRNA by class II aminoacyl-tRNA synthetases.[1] Journal of Biological Chemistry, 277, 20510-20517.[1] Link
Kratky, M. et al. (2017).[1][2] Synthesis of readily available fluorophenylalanine derivatives and investigation of their biological activity.[1][2][4][5] Bioorganic Chemistry, 71, 216-228.[1] Link
Application Note: Precision Synthesis of 2-Amino-3-arylpropan-1-ols
High-Fidelity Protocols for Chiral Building Blocks in Drug Discovery Executive Summary & Strategic Significance 2-Amino-3-arylpropan-1-ols (e.g., L-Phenylalaninol) are "privileged scaffolds" in modern medicinal chemistry...
Author: BenchChem Technical Support Team. Date: February 2026
High-Fidelity Protocols for Chiral Building Blocks in Drug Discovery
Executive Summary & Strategic Significance
2-Amino-3-arylpropan-1-ols (e.g., L-Phenylalaninol) are "privileged scaffolds" in modern medicinal chemistry.[1] They serve as the chiral backbone for a vast array of therapeutics, most notably HIV protease inhibitors (e.g., Nelfinavir, Amprenavir) and chiral auxiliaries (e.g., Evans’ oxazolidinones).[1]
While commercially available, in-house synthesis is frequently required to access non-standard aryl derivatives or isotopically labeled variants.[1] The historical reliance on Lithium Aluminum Hydride (LiAlH₄) poses significant safety risks at scale due to pyrophoricity and violent quenching profiles.[1]
This Application Note details a superior, scalable protocol utilizing the Sodium Borohydride/Iodine (NaBH₄/I₂) system. This method generates borane in situ, offering comparable reduction power to LiAlH₄ with enhanced chemoselectivity and a significantly improved safety profile.[1] A comparative LiAlH₄ protocol is provided for legacy adherence.
Synthetic Strategy Selection
The transformation of an amino acid to an amino alcohol requires the reduction of a carboxylic acid in the presence of a free amine.[1]
Expert Insight: The NaBH₄/I₂ method is preferred because it avoids the handling of solid LAH. However, the critical failure point in Borane reductions is the workup . The resulting amine forms a strong Lewis acid-base complex with boron (
) which is stable to mild hydrolysis.[1] This protocol includes the mandatory KOH reflux step to liberate the free amine.
Detailed Protocol: NaBH₄/I₂ System
Target Molecule: (S)-2-Amino-3-phenylpropan-1-ol (L-Phenylalaninol)
Scale: 100 mmol (approx.[1] 16.5 g of L-Phenylalanine)[1]
Caption: Workflow for NaBH4/I2 reduction. The KOH hydrolysis step is critical for breaking the Boron-Amine complex.[1]
Diagram 2: Synthetic Route Decision Tree
Caption: Decision matrix for selecting the optimal reduction protocol based on starting material and safety constraints.
References
McKennon, M. J., Meyers, A. I., Drauz, K., & Schwarm, M. (1993).[1] A convenient reduction of amino acids and their derivatives. The Journal of Organic Chemistry, 58(13), 3568-3571.[1]
Abiko, A., & Masamune, S. (1992).[1] Reduction of alpha-amino acids: A simple method for the preparation of N-protected amino alcohols. Tetrahedron Letters, 33(38), 5517-5518.[1] [1]
Kanth, J. V. B., & Periasamy, M. (1991).[1] Selective reduction of carboxylic acids into alcohols using sodium borohydride and iodine. The Journal of Organic Chemistry, 56(20), 5964-5965.[1]
HPLC and GC-MS analysis of fluorinated phenylpropanolamines
Application Note: AN-022026 Analysis of Fluorinated Phenylpropanolamines by High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) Abstract This application note provides a compreh...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: AN-022026
Analysis of Fluorinated Phenylpropanolamines by High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS)
Abstract
This application note provides a comprehensive guide to the analysis of fluorinated phenylpropanolamines, a class of compounds relevant in pharmaceutical development and forensic toxicology. Detailed protocols for both High-Performance Liquid Chromatography (HPLC) with UV detection and Gas Chromatography-Mass Spectrometry (GC-MS) are presented. The document explains the rationale behind critical experimental choices, such as mobile phase selection, stationary phase chemistry, and the necessity of derivatization for GC-MS analysis. Furthermore, it addresses the crucial aspect of chiral separations for these stereoisomeric compounds and outlines method validation parameters according to ICH guidelines to ensure data integrity.
Introduction: The Analytical Imperative
Fluorinated phenylpropanolamines and their analogs, such as synthetic cathinones ("bath salts"), represent a significant class of compounds for both pharmaceutical research and forensic analysis.[1][2] Their physiological effects can be potent and varied, often influenced by subtle structural modifications, including the position of the fluorine atom and their stereochemistry.[3] Consequently, robust and reliable analytical methods are essential for accurate identification, quantification, and quality control.
The primary analytical challenges associated with these molecules include:
Polarity and Chirality: The presence of amine and hydroxyl groups makes them polar, while the chiral center necessitates enantioselective separation to understand their full pharmacological or toxicological profile.[3]
Thermal Lability: Phenylpropanolamines can be susceptible to degradation at elevated temperatures, posing a challenge for GC-based methods.[4]
Isomeric Complexity: Positional isomers (e.g., 2-fluoro vs. 4-fluoro analogs) can have nearly identical mass spectra, making differentiation difficult without chromatographic separation.[5]
This guide details two powerful and complementary techniques, HPLC and GC-MS, to address these challenges, providing scientists with the tools to develop and validate reliable analytical methods.
High-Performance Liquid Chromatography (HPLC): The Versatile Approach
HPLC is a cornerstone technique for the analysis of polar and semi-polar compounds, making it exceptionally well-suited for fluorinated phenylpropanolamines. Separation can often be achieved without derivatization, simplifying sample preparation.
The "Why": Principles of Separation & Detection
Chromatographic Mode: Reversed-phase HPLC (RP-HPLC) is the most common approach. The nonpolar stationary phase (e.g., C18) retains the phenylpropanolamine analytes, and a polar mobile phase (typically a mixture of water/buffer and an organic solvent like acetonitrile or methanol) is used for elution.
Stationary Phase Selection: While standard C18 columns are effective, fluorinated stationary phases (e.g., pentafluorophenyl, PFP) can offer alternative selectivity for halogenated compounds.[6] These phases provide unique interactions, such as π–π and dipole-dipole, which can improve resolution for difficult-to-separate isomers.[6]
Mobile Phase Optimization:
pH Control: The amine group in phenylpropanolamines is basic. Maintaining the mobile phase pH below the pKa of the amine (typically pH < 8) ensures it remains in its ionized form. This minimizes undesirable interactions with residual silanols on the silica-based column, leading to improved peak shape and reproducibility.
Ion-Pairing: For enhanced retention and improved peak symmetry, an ion-pairing reagent like sodium heptanesulfonate can be added to the mobile phase.[7]
Detection: A Diode Array Detector (DAD) or UV-Vis detector is a robust choice for initial method development, typically monitoring at wavelengths around 254 nm.[7] For higher sensitivity and specificity, coupling HPLC with a mass spectrometer (LC-MS) is the preferred method, providing molecular weight and structural information.[1][8]
Protocol: Isocratic HPLC-UV Analysis
This protocol provides a starting point for the quantitative analysis of a fluorinated phenylpropanolamine in a bulk drug substance.
1. Sample Preparation:
a. Accurately weigh approximately 25 mg of the fluorinated phenylpropanolamine standard or sample.
b. Dissolve in a 25 mL volumetric flask with the mobile phase to create a 1 mg/mL stock solution.
c. Prepare a working standard of 100 µg/mL by diluting 1 mL of the stock solution into a 10 mL volumetric flask with the mobile phase.
d. Filter the final solution through a 0.45 µm syringe filter before injection.
2. HPLC Instrumentation and Conditions:
Parameter
Recommended Setting
Causality / Rationale
Column
C18, 4.6 x 150 mm, 5 µm
Industry-standard for reversed-phase; provides good retention for phenyl-containing compounds.
The buffer ensures the amine is protonated, leading to better peak shape. Acetonitrile provides appropriate elution strength.
Flow Rate
1.0 mL/min
Standard flow rate for a 4.6 mm ID column, balancing analysis time and pressure.
Injection Volume
10 µL
A typical volume to balance sensitivity and peak broadening.
Column Temp.
30 °C
Controlled temperature ensures reproducible retention times.
Detection
UV at 254 nm
Phenyl ring provides strong absorbance at this wavelength.
3. Data Analysis:
a. Integrate the peak area of the analyte.
b. Quantify the sample concentration against a calibration curve prepared from serial dilutions of the stock standard.
Advanced Topic: Chiral Separation
Since phenylpropanolamines are chiral, separating the enantiomers is often a regulatory and scientific necessity.[9] Chiral HPLC is the "gold standard" for this purpose.[9]
Method 1: Chiral Stationary Phases (CSPs): This is the most direct approach. Columns with polysaccharide-based selectors (e.g., cellulose or amylose derivatives) are highly effective at resolving a wide range of enantiomers.[3][10][11]
Method 2: Chiral Derivatization: An alternative is to react the analyte with a chiral derivatizing agent to form diastereomers.[12] These diastereomers can then be separated on a standard achiral column (e.g., C18).[12]
Gas Chromatography-Mass Spectrometry (GC-MS): The Power of Specificity
GC-MS offers exceptional sensitivity and provides detailed structural information through electron ionization (EI) fragmentation patterns, making it a powerful tool for unequivocal identification.
The "Why": The Critical Need for Derivatization
Direct injection of fluorinated phenylpropanolamines into a GC system often results in poor chromatography.[13] The polar amine (-NH) and hydroxyl (-OH) groups can interact strongly with the stationary phase, leading to broad, tailing peaks and potential thermal degradation.
Derivatization is performed to:
Increase Volatility: By replacing the active hydrogens on the polar functional groups with nonpolar groups (e.g., a trimethylsilyl or acyl group), the molecule's boiling point is lowered, allowing it to move through the GC column in the gas phase.[14][15]
Improve Thermal Stability: The resulting derivatives are less prone to degradation in the hot injection port and column.[14]
Enhance Chromatographic Performance: Derivatization blocks the polar sites, minimizing unwanted interactions with the column and resulting in sharp, symmetrical peaks.[13][15]
Common derivatizing agents include fluorinated anhydrides like trifluoroacetic anhydride (TFAA) or pentafluoropropionic anhydride (PFPA), which create stable acyl derivatives.[13]
Protocol: GC-MS Analysis with TFAA Derivatization
This protocol is designed for the qualitative identification of fluorinated phenylpropanolamines in a forensic or research context.
1. Sample Preparation & Derivatization:
a. Prepare a 1 mg/mL solution of the sample in a suitable solvent like Methanol or Acetonitrile.
b. Transfer 100 µL of this solution into a 2 mL autosampler vial.
c. Evaporate the solvent to dryness under a gentle stream of nitrogen.
d. Add 50 µL of Ethyl Acetate to reconstitute the residue.
e. Add 50 µL of Trifluoroacetic Anhydride (TFAA).
f. Cap the vial tightly and heat at 70 °C for 20 minutes.
g. Cool the vial to room temperature before injection.
2. GC-MS Instrumentation and Conditions:
Parameter
Recommended Setting
Causality / Rationale
GC Column
DB-5ms, 30 m x 0.25 mm, 0.25 µm
A robust, general-purpose column with low bleed, ideal for MS applications.
Inlet Temp.
250 °C
Ensures rapid volatilization of the derivatized analyte.
Injection Mode
Split (e.g., 20:1)
Prevents column overloading and ensures sharp peaks for concentrated samples.
Carrier Gas
Helium, 1.2 mL/min (Constant Flow)
Inert carrier gas providing good chromatographic efficiency.
Oven Program
100 °C (hold 1 min), then 15 °C/min to 280 °C (hold 5 min)
A temperature ramp effectively separates analytes with different volatilities.
MS Source Temp.
230 °C
Standard temperature for EI source.
MS Quad Temp.
150 °C
Standard temperature for quadrupole mass filter.
Ionization Mode
Electron Ionization (EI) at 70 eV
Standard EI energy provides reproducible fragmentation patterns for library matching.
Scan Range
40 - 500 m/z
Covers the expected mass range of the derivatized analyte and its fragments.
3. Data Interpretation:
a. The mass spectrum of the derivatized analyte is compared against a spectral library (e.g., NIST, Wiley) for tentative identification.
b. The fragmentation pattern is analyzed to confirm the structure. For phenylpropanolamines, a characteristic fragment is often the iminium ion resulting from cleavage of the carbon-carbon bond beta to the nitrogen atom.
Analytical Workflows
The following diagrams illustrate the logical flow of each analytical procedure, from sample receipt to final data output.
Caption: HPLC-UV analysis workflow for quantitative determination.
Caption: GC-MS analysis workflow including the critical derivatization step.
Method Validation and Comparison
To ensure that an analytical procedure is suitable for its intended purpose, it must be validated.[16][17] Key parameters are defined by the International Council for Harmonisation (ICH) guidelines.[16][18][19]
Key Validation Parameters:
Parameter
HPLC-UV (Quantitative)
GC-MS (Qualitative)
Specificity
Demonstrate resolution from impurities and degradants.
Confirm unique fragmentation pattern and retention time.
Linearity
Typically over a range of 50-150% of the expected concentration.
Not applicable for qualitative identification.
Accuracy
Determined by recovery studies on spiked samples (% Recovery).
Not applicable.
Precision
Repeatability (intra-day) and Intermediate Precision (inter-day) as %RSD.
Assess reproducibility of retention time and mass spectrum.
LOD/LOQ
Limit of Detection & Limit of Quantitation, determined by S/N ratio (3:1 and 10:1).
Determine the lowest concentration yielding a reliable library match.
Robustness
Small, deliberate changes in method (pH, flow rate) do not significantly affect results.
Small changes in oven ramp rate or flow do not significantly alter results.
Technique Comparison
Feature
HPLC
GC-MS
Pros
- No derivatization required. - Suitable for thermally labile compounds. - Excellent for quantitative analysis. - Well-suited for chiral separations.
- High sensitivity and specificity. - Provides structural information via fragmentation. - Extensive spectral libraries for identification.
Cons
- Lower specificity than MS without an MS detector. - Isomer differentiation can be challenging.
- Requires derivatization for polar analytes. - Not suitable for non-volatile or thermally labile compounds. - Quantification can be more complex.
Both HPLC and GC-MS are indispensable tools for the comprehensive analysis of fluorinated phenylpropanolamines. HPLC provides a robust and versatile platform for quantification and is the premier choice for chiral separations. GC-MS, while requiring an additional derivatization step, offers unparalleled specificity for definitive structural confirmation. The choice between these techniques depends entirely on the analytical objective—whether it is routine quantification, enantiomeric purity determination, or unequivocal identification. By understanding the principles and applying the detailed protocols outlined in this note, researchers can confidently and accurately analyze this important class of compounds.
References
Title: Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review
Source: Journal of Food and Drug Analysis
URL: [Link]
Title: Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry, 19F NMR, and Mass Spectrometry
Source: Environmental Science & Technology
URL: [Link]
Title: Novel non-targeted analysis of perfluorinated compounds using fluorine-specific detection regardless of their ionisability (HPLC-ICPMS/MS-ESI-MS)
Source: ResearchGate
URL: [Link]
Title: High performance liquid chromatography with fluorescence detection for the determination of phenylpropanolamine in human plasma and rat's blood and brain microdialysates using DIB-Cl as a label
Source: PubMed
URL: [Link]
Title: HPLC determination of phenylpropanolamine in pharmaceutical preparations using 4-dimethylaminobenzaldehyde as a derivatizing reagent
Source: ResearchGate
URL: [Link]
Title: Stereospecific High-Performance Liquid Chromatographic Assay for the Enantiomers of Phenylpropanolamine in Human Plasma
Source: PubMed
URL: [Link]
Title: Preparation and Chiral HPLC Separation of the Enantiomeric Forms of Natural Prostaglandins
Source: MDPI
URL: [Link]
Title: Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases
Source: YAKHAK HOEJI
URL: [Link]
Title: Identifying Per- and Polyfluorinated Chemical Species with a Combined Targeted and Non-Targeted-Screening High-Resolution Mass Spectrometry Workflow
Source: NIH
URL: [Link]
Title: Chemical Derivatization of Catecholamines for Gas Chromatography-Mass Spectrometry
Source: ResearchGate
URL: [Link]
Title: HPLC determination of phenylpropanolamine in pharmaceutical OTC preparations
Source: PubMed
URL: [Link]
Title: Analysis of perfluoroalkyl anion fragmentation pathways for perfluoroalkyl carboxylates and sulfonates during liquid chromatography/tandem mass spectrometry: evidence for fluorine migration prior to secondary and tertiary fragmentation
Source: PubMed
URL: [Link]
Title: HPLC determination of phenylpropanolamine in pharmaceutical OTC preparations
Source: ResearchGate
URL: [Link]
Title: Toxicological Analysis of Intoxications with Synthetic Cathinones
Source: PubMed
URL: [Link]
Title: Recent developments in the high-throughput separation of biologically active chiral compounds via high performance liquid chromatography
Source: Unife
URL: [Link]
Title: The Validation of a GC-IR and GC-MS and GC-IR Analysis of Methcathinone Analogs
Source: Marshall University
URL: [Link]
Title: Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC
Source: LCGC International
URL: [Link]
Title: Novel non-target analysis of fluorine compounds using ICPMS/MS and HPLC-ICPMS/MS
Source: Journal of Analytical Atomic Spectrometry (RSC Publishing)
URL: [Link]
Title: Comprehensive review of the detection methods for synthetic cannabinoids and cathinones
Source: Journal of Food and Drug Analysis
URL: [Link]
Title: Identification and quantification of synthetic cathinones in blood and urine using liquid chromatography-quadrupole/time of flight (LC-Q/TOF) mass spectrometry
Source: PubMed
URL: [Link]
Title: Comparison of 3 Derivatization Methods for the Analysis of Amphetamine-Related Drugs in Oral Fluid by Gas Chromatography-Mass Spectrometry
Source: PMC
URL: [Link]
Title: Validation of Analytical Procedures Q2(R2)
Source: ICH
URL: [Link]
Title: Three series ions of perfluorotributylamine mass-spectrum (PFTBA)
Source: Fluorine Notes
URL: [Link]
Title: Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review
Source: Journal of Food and Drug Analysis
URL: [Link]
Title: ICH Q2(R2) Validation of analytical procedures
Source: Scientific guideline
URL: [Link]
Title: Fast Analytical Method for Determining Synthetic Cathinones in Oral Fluid by Liquid Chromatography–Tandem Mass Spectrometry
Source: Oxford Academic
URL: [Link]
Title: Analyzing Synthetic Cathinones Using Direct Sample Analysis Time-of-Flight Mass Spectrometry
Source: LCGC International
URL: [Link]
Title: ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1)
Source: ICH
URL: [Link]
Title: Mass spectra and propsed fragmentation patterns of ephedrine (A),...
Source: ResearchGate
URL: [Link]
Title: Analytical Toxicology of Emerging Drugs of Abuse—An Update
Source: ResearchGate
URL: [Link]
Title: Identification and Quantification of Synthetic Cathinones in Blood and Urine using Liquid Chromatography-Quadrupole/Time of Flight (LC-Q/TOF) Mass Spectrometry
Source: ResearchGate
URL: [Link]
Title: ICH Guidelines for Analytical Method Validation Explained
Source: AMSbiopharma
URL: [Link]
Title: Q2(R1) Validation of Analytical Procedures: Text and Methodology
Source: FDA
URL: [Link]
Title: Overview of analytical methods for determining novel psychoactive substances, drugs and their metabolites in biological samples
Source: Taylor & Francis
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Cell culture methods for evaluating the cytotoxicity of 2-Amino-3-(3-fluorophenyl)propan-1-ol
Method Development Guide for Fluorinated Amino-Alcohol Intermediates Abstract & Scientific Rationale This guide details the protocol for evaluating the cytotoxicity of 2-Amino-3-(3-fluorophenyl)propan-1-ol , a fluorinate...
Author: BenchChem Technical Support Team. Date: February 2026
Method Development Guide for Fluorinated Amino-Alcohol Intermediates
Abstract & Scientific Rationale
This guide details the protocol for evaluating the cytotoxicity of 2-Amino-3-(3-fluorophenyl)propan-1-ol , a fluorinated analog of phenylalaninol. As a structural mimic of phenylalanine, this compound presents unique toxicological challenges compared to standard small molecules. The incorporation of a fluorine atom at the meta-position of the phenyl ring alters lipophilicity and metabolic stability, potentially enhancing membrane permeability while simultaneously acting as a "false substrate" in amino acid transport pathways.
Key Challenges Addressed:
Solubility & pH: The primary amine moiety can induce alkaline shifts in culture media, leading to false-positive toxicity.
Assay Interference: Primary amines possess reducing potential that may abiotically reduce tetrazolium salts (MTT/MTS), necessitating strict cell-free controls.
Fluorine Effect: Enhanced lipophilicity requires specific vehicle optimization to prevent precipitation in aqueous media.
Pre-Experimental Considerations
Compound Handling & Solubility
The target molecule is a fluorinated amino alcohol . Unlike its non-fluorinated parent, the fluorine atom increases hydrophobicity.
Stock Concentration: Prepare a 100 mM master stock.
Storage: Aliquot into amber glass vials (fluorine-carbon bonds are stable, but the amine is oxidation-prone). Store at -20°C.
Solubility Limit: The final DMSO concentration in the cell culture well must not exceed 0.5% (v/v) , and ideally should be ≤0.1% for sensitive lines like HepG2 or primary neurons.
Cell Line Selection
Select cell lines based on the intended pharmacological context.
Cell Line
Tissue Origin
Rationale for Use
HepG2
Liver (Human)
High metabolic activity; evaluates potential for metabolic activation/detoxification.
HEK293
Kidney (Human)
Standard "workhorse" line; highly sensitive to membrane-disrupting agents.
CHO-K1
Ovary (Hamster)
Robust; ISO 10993-5 recommended standard for general cytotoxicity screening.
Experimental Workflow (Visualized)
The following diagram outlines the critical path for evaluating this specific compound, emphasizing the "Cell-Free Interference Check" required for amino-alcohols.
Caption: Workflow highlighting the parallel "Cell-Free Control" essential for ruling out chemical reduction of MTT by the primary amine group.
Rationale: Assays mitochondrial dehydrogenase activity. WST-8 (CCK-8) is preferred over MTT for this compound because it does not require solubilization, reducing the risk of precipitating the fluorinated compound during the formazan dissolution step.
Reagents:
Cell Counting Kit-8 (WST-8) or Thiazolyl Blue Tetrazolium Bromide (MTT).
Positive Control: 10% DMSO or 10 µM Doxorubicin.
Vehicle Control: 0.1% DMSO in media.
Step-by-Step:
Seeding: Plate cells (e.g., 5,000 HepG2 cells/well) in 100 µL media. Incubate 24h for attachment.
Compound Preparation: Prepare a 200 µM intermediate solution in culture media (from DMSO stock). Perform 1:2 serial dilutions down to 0.1 µM.
Critical: Check pH of the highest concentration (200 µM). If pink (basic), buffer with 10mM HEPES.
Exposure: Aspirate old media. Add 100 µL of compound-containing media to triplicate wells.
Mandatory: Add compound to 3 empty wells (no cells) to measure background chemical reduction.
Incubation: Incubate for 48 hours at 37°C, 5% CO₂.
Readout:
Add 10 µL WST-8 reagent per well. Incubate 1-4 hours.
Measure Absorbance at 450 nm.
Calculation:
Note: If the "No Cell" compound wells have higher OD than media blanks, subtract that specific value from the test wells.
Protocol B: Membrane Integrity (LDH Release)
Rationale: Fluorinated amino alcohols can act as detergents at high concentrations. LDH leakage confirms necrosis vs. metabolic arrest.
Step-by-Step:
Setup: Identical seeding and exposure as Protocol A.
Control: Include a "Lysis Control" (cells treated with 1% Triton X-100) 45 mins before harvest.
Harvest: Transfer 50 µL of supernatant to a new clear-bottom plate.
Reaction: Add 50 µL LDH Reaction Mix. Incubate 30 mins in dark (room temp).
Reduce max concentration; ensure DMSO < 0.5%; sonicate stock solution.
Edge Effect (High Variance)
Evaporation in outer wells.
Fill outer wells with PBS (do not use for data); use breathable plate seals.
Yellowing of Media
Acidic shift (unlikely with amines) or compound color.
Check absorbance of compound alone at 450/570nm. Subtract as background.
References
ISO 10993-5:2009. Biological evaluation of medical devices — Part 5: Tests for in vitro cytotoxicity.[1] International Organization for Standardization.[1][2][3]
OECD Test Guideline 432. In Vitro 3T3 NRU Phototoxicity Test. OECD Guidelines for the Testing of Chemicals.
Riss, T. L., et al. (2013). Cell Viability Assays. Assay Guidance Manual [Internet]. Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences.
Stockert, J. C., et al. (2012). Tetrazolium salts and formazan products in Cell Biology: Viability assessment, fluorescence imaging, and labeling perspectives. Acta Histochemica.
Fotakis, G., & Timbrell, J. A. (2006). In vitro cytotoxicity assays: Comparison of LDH, neutral red, MTT and protein assay in hepatoma cell lines following exposure to cadmium chloride. Toxicology Letters.
Application Note & Protocols: Strategic Derivatization of 2-Amino-3-(3-fluorophenyl)propan-1-ol for Enhanced Biological Activity
Abstract: This document provides a detailed guide for the chemical modification of 2-Amino-3-(3-fluorophenyl)propan-1-ol, a valuable fluorinated scaffold in medicinal chemistry. The strategic incorporation of fluorine in...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract:
This document provides a detailed guide for the chemical modification of 2-Amino-3-(3-fluorophenyl)propan-1-ol, a valuable fluorinated scaffold in medicinal chemistry. The strategic incorporation of fluorine into drug candidates can significantly modulate physicochemical and biological properties, including metabolic stability, binding affinity, and bioavailability.[1][2] This guide focuses on two primary derivatization strategies—selective N-acylation and O-alkylation—to explore the structure-activity relationship (SAR) and unlock enhanced biological potency. We present the scientific rationale behind these modifications, detailed step-by-step protocols, and best practices for reaction monitoring, purification, and characterization.
Introduction: The Rationale for Derivatization
2-Amino-3-(3-fluorophenyl)propan-1-ol is a privileged structural motif. The presence of a fluorine atom on the phenyl ring is a deliberate design choice, leveraging the unique properties of fluorine to enhance drug-like characteristics.[1] Fluorine's high electronegativity and small size can lead to favorable changes in pKa, lipophilicity, and conformation, and can block sites of metabolic oxidation.[1]
However, the raw scaffold is merely a starting point. Its true potential is realized through targeted derivatization of its two key functional groups: the primary amine (-NH₂) and the primary alcohol (-OH). By systematically modifying these sites, researchers can probe interactions with biological targets and optimize the molecule's overall pharmacological profile. This process is fundamental to understanding the Structure-Activity Relationship (SAR), which correlates a molecule's chemical structure with its biological effect.[3][4][5][6]
N-Acylation: The primary amine is a strong nucleophile and a hydrogen bond donor. Converting it into an amide via acylation introduces a new functional group that can alter polarity, serve as a hydrogen bond acceptor, and establish new binding interactions within a target protein. This is a robust and widely used strategy for modifying amino alcohols to improve their efficacy.[7][8][9]
O-Alkylation: The primary alcohol is a hydrogen bond donor and a potential site for in-vivo glucuronidation, which can lead to rapid clearance. Masking this group as an ether via alkylation can improve metabolic stability and fine-tune the molecule's lipophilicity and solubility.
The following sections provide validated protocols for these key transformations, designed to be reproducible and adaptable for the synthesis of a diverse library of derivatives.
General Experimental Workflow
A successful derivatization campaign follows a logical and self-validating workflow. Each step is critical for ensuring the purity and identity of the final compounds, which is paramount for generating reliable biological data.
Caption: General workflow for synthesis, purification, and analysis.
Protocol 1: Selective N-Acylation via the Mixed Anhydride Method
This protocol describes the selective acylation of the more nucleophilic amine group in the presence of the alcohol. The method involves the in-situ formation of a mixed anhydride from a carboxylic acid, which then reacts preferentially with the amino group.[7][9]
Scientific Principle
The reaction proceeds in two steps within the same pot. First, a carboxylic acid (R-COOH) reacts with an alkyl sulfonyl chloride (e.g., p-toluenesulfonyl chloride) in the presence of an organic base (e.g., triethylamine) to form a highly reactive mixed anhydride intermediate. This intermediate is then susceptible to nucleophilic attack. The primary amine of the amino alcohol is a significantly stronger nucleophile than the primary alcohol, leading to the selective formation of the N-acyl amide bond over the O-acyl ester bond. The reaction is typically run at room temperature or slightly below to ensure stability of the anhydride and maximize selectivity.[9]
Materials & Reagents
2-Amino-3-(3-fluorophenyl)propan-1-ol
Carboxylic Acid of choice (e.g., Acetic Acid, Benzoic Acid)
p-Toluenesulfonyl Chloride (TsCl) or Methanesulfonyl Chloride (MsCl)
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)
Silica Gel for column chromatography
Solvents for chromatography (e.g., Ethyl Acetate, Hexanes)
Step-by-Step Protocol
Caption: Workflow for Selective N-Acylation.
Anhydride Formation: In a clean, dry round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), dissolve the desired carboxylic acid (1.05 equivalents) in anhydrous DCM. Add triethylamine (2.5 equivalents).
Stir the solution at room temperature (20-25°C).[9] Add the alkyl sulfonyl chloride (1.0 equivalent) dropwise, maintaining the temperature.
Allow the mixture to stir for 25 to 60 minutes to ensure complete formation of the mixed anhydride.[9]
Acylation Reaction: In a separate flask, dissolve 2-Amino-3-(3-fluorophenyl)propan-1-ol (1.2 equivalents) in a minimum amount of anhydrous DCM.
Add the amino alcohol solution to the mixed anhydride mixture.
Stir the reaction at room temperature (20-30°C) for at least 30 minutes, and up to several hours as needed.[7] Monitor the consumption of the starting material by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Work-up: Once the reaction is complete, quench by adding deionized water. Transfer the mixture to a separatory funnel.
Wash the organic layer sequentially with saturated NaHCO₃ solution and then brine.
Dry the isolated organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.
Purification: Purify the crude product using flash column chromatography on silica gel to obtain the pure N-acylated derivative.
Protocol 2: O-Alkylation via N-Protection Strategy
Direct O-alkylation is challenging due to competitive N-alkylation at the more nucleophilic amine. Therefore, a protection-alkylation-deprotection sequence is the most reliable strategy. Here, we use the common tert-butyloxycarbonyl (Boc) protecting group.
Scientific Principle
The workflow involves three stages:
N-Protection: The amine is temporarily "masked" by reacting it with Di-tert-butyl dicarbonate (Boc₂O) to form a carbamate. This Boc-group is stable to the basic conditions required for O-alkylation but can be easily removed later under acidic conditions.
O-Alkylation: The hydroxyl group of the N-Boc protected intermediate is deprotonated with a strong, non-nucleophilic base like sodium hydride (NaH) to form a reactive alkoxide. This alkoxide then undergoes a Williamson ether synthesis reaction with an alkyl halide (R-X) to form the desired ether.[10] Anhydrous conditions are critical as NaH reacts violently with water.
N-Deprotection: The Boc group is removed by treatment with a strong acid, such as trifluoroacetic acid (TFA), regenerating the free amine to yield the final O-alkylated product.
Step-by-Step Protocol
Caption: Three-stage workflow for O-Alkylation.
Part A: N-Protection with Boc Anhydride
Dissolve 2-Amino-3-(3-fluorophenyl)propan-1-ol (1.0 eq) in a suitable solvent mixture like THF/water or Dioxane/water.
Add Di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) and a base such as triethylamine or sodium hydroxide.
Stir vigorously at room temperature for 2-12 hours until TLC/LC-MS indicates full consumption of the starting material.
Perform an aqueous work-up, extracting the product with a solvent like ethyl acetate. Dry the organic layer and concentrate to yield the crude N-Boc protected intermediate, which can often be used in the next step without further purification.
Part B: O-Alkylation of N-Boc Intermediate
CAUTION: Sodium hydride is highly reactive. Handle with extreme care under an inert atmosphere.
To a flame-dried flask under Argon, add the N-Boc protected intermediate (1.0 eq) and dissolve in anhydrous THF.
Cool the solution to 0°C in an ice bath.
Carefully add sodium hydride (60% dispersion in mineral oil, 1.1 eq) in small portions. Effervescence (H₂ gas) will be observed.
Allow the reaction to slowly warm to room temperature and stir for 2-16 hours. Monitor progress by TLC/LC-MS.
Once complete, cool the reaction back to 0°C and very carefully quench by the slow, dropwise addition of water.
Perform a standard aqueous work-up and purify the crude product by flash column chromatography.
Part C: N-Deprotection
Dissolve the purified, N-Boc, O-alkylated intermediate in DCM.
Add an excess of Trifluoroacetic Acid (TFA) (e.g., 20-30% v/v).
Stir at room temperature for 1-3 hours, monitoring by TLC/LC-MS.
Once deprotection is complete, remove the solvent and excess TFA under reduced pressure.
Re-dissolve the residue in a solvent like ethyl acetate and wash with saturated NaHCO₃ to neutralize the remaining acid. Dry and concentrate the organic layer.
Purify if necessary to obtain the final O-alkylated derivative.
Data Summary and Characterization
All newly synthesized derivatives must be rigorously characterized to confirm their structure and assess purity before biological testing. A summary table is an effective way to present the results for a library of compounds.
Compound ID
Derivatization Strategy
R-Group
Yield (%)
Purity (LC-MS, %)
Biological Activity (IC₅₀, µM)
1a
N-Acylation
-COCH₃ (Acetyl)
85
>98
[Hypothetical Data]
1b
N-Acylation
-COPh (Benzoyl)
78
>99
[Hypothetical Data]
2a
O-Alkylation
-CH₃ (Methyl)
65 (2 steps)
>99
[Hypothetical Data]
2b
O-Alkylation
-CH₂Ph (Benzyl)
61 (2 steps)
>98
[Hypothetical Data]
Note: Biological activity data is illustrative and must be determined experimentally.
Standard Characterization Methods:
¹H and ¹³C NMR: To confirm the chemical structure.
High-Resolution Mass Spectrometry (HRMS): To confirm the elemental composition.
LC-MS or HPLC: To determine the purity of the final compound.
References
Rasayan Journal of Chemistry. (2018). Synthesis of 2-amino-3-phenylpropan-1-ol compounds from baylis-hillman derivatives, carbon nanotube, kinetic, lifetime and biological studies. Available at: [Link]
Beller, M., et al. (2017). Direct N-alkylation of unprotected amino acids with alcohols. PMC. Available at: [Link]
Google Patents. (n.d.). Method for producing O-alkylated cyclic aminoalcohols.
Ni, C., et al. (2020). Fluorinated phenylalanines: synthesis and pharmaceutical applications. PMC. Available at: [Link]
Google Patents. (n.d.). Selective n-acylation of amino alcohols.
Google Patents. (n.d.). A method for preparing optically active 3-amino-1-phenylpropanol derivatives as an intermediate and a method for preparing optically active pharmaceutical products using the same.
Cao, J., et al. (2012). Structure-Activity Relationships for a Novel Series of Citalopram Analogues at Monoamine Transporters. PubMed Central. Available at: [Link]
Molecules. (2023). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Available at: [Link]
ResearchGate. (2018). Alkylation of amino alcohol/amino acids with alcohols under catalytic hydrogenation conditions. Available at: [Link]
ResearchGate. (2005). Recent Advances (1995-2005) in Fluorinated Pharmaceuticals Based on Natural Products. Available at: [Link]
ResearchGate. (2004). Synthesis of the enantiomers and N-protected derivatives of 3-amino-3-(4-cyanophenyl)propanoic acid. Available at: [Link]
Shimadzu. (n.d.). High-Speed Simultaneous Analysis of Amino Acids by Pre-column Derivatization Using Automatic Pretreatment Function. Available at: [Link]
FULIR. (n.d.). Syntheses of Amino Alcohols and Chiral C2-Symmetric Bisoxazolines Derived from O-Alkylated R-4-Hydroxyphenylglycine and S-Tyrosine. Available at: [Link]
PubMed. (1995). Enantiomeric Separation and Sensitive Determination of D,L-amino Acids Derivatized With Fluorogenic Benzofurazan Reagents on Pirkle Type Stationary Phases. Available at: [Link]
Organic Chemistry Portal. (n.d.). 1,3-amino alcohol synthesis by hydroxylation. Available at: [Link]
J-STAGE. (n.d.). DESIGN, SYNTHESIS, AND STRUCTURE-ACTIVITY RELATIONSHIPS OF 2-SUBSTITUTED-2-AMIN0-1,3-PROPANEDIOLS: DISCOVERY OF A NOVEL IMMUNOSUPPRESSANT. Available at: [Link]
PubMed Central. (2021). Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems. Available at: [Link]
ResearchGate. (2004). N-Acylation in Combinatorial Chemistry. Available at: [Link]
PubMed Central. (2022). Fluorinated Protein and Peptide Materials for Biomedical Applications. Available at: [Link]
European Patent Office. (n.d.). SELECTIVE N-ACYLATION OF AMINO ALCOHOLS. Available at: [Link]
NIH. (n.d.). Structure activity relationships of benzyl C-region analogs of 2-(3-fluoro-4-methylsulfonamidophenyl)propanamides as potent TRPV1 antagonists. Available at: [Link]
Google Patents. (n.d.). Amino-propanol derivatives.
Supporting Information. (n.d.). Synthesis of 2-amino-3-arylpropan-1-ols and 1-(2,3-diaminopropyl). Available at: [Link]
MDPI. (2018). Structure-Activity Relationships Based on 3D-QSAR CoMFA/CoMSIA and Design of Aryloxypropanol-Amine Agonists with Selectivity for the Human β3-Adrenergic Receptor and Anti-Obesity and Anti-Diabetic Profiles. Available at: [Link]
MDPI. (2023). Modeling the Quantitative Structure–Activity Relationships of 1,2,4-Triazolo[1,5-a]pyrimidin-7-amine Analogs in the Inhibition of Plasmodium falciparum. Available at: [Link]
Springer Nature Experiments. (n.d.). Amino Acid Analysis by Precolumn Derivatization with 1-Fluoro-2,4-Dinitrophenyl-5-I-Alanine Amide (Marfey's Reagent). Available at: [Link]
PubMed. (1995). Derivatization With Fluorogenic Benzofurazan Reagents of Amino Acid Enantiomers and Their Separation on a Pirkle Type Column. Available at: [Link]
Common side reactions in the synthesis of 2-Amino-3-arylpropan-1-ols and their prevention
This guide addresses the technical challenges in synthesizing 2-Amino-3-arylpropan-1-ols (phenylalaninol derivatives). These chiral scaffolds are critical pharmacophores in HIV protease inhibitors, chiral auxiliaries (e....
Author: BenchChem Technical Support Team. Date: February 2026
This guide addresses the technical challenges in synthesizing 2-Amino-3-arylpropan-1-ols (phenylalaninol derivatives). These chiral scaffolds are critical pharmacophores in HIV protease inhibitors, chiral auxiliaries (e.g., Evans oxazolidinones), and organocatalysts.
The synthesis typically involves the hydride reduction of Phenylalanine (or its esters/N-protected derivatives). While seemingly straightforward, this transformation is plagued by three silent failures: racemization , stable boron-complex formation , and chemoselective over-reduction .
Part 1: The Racemization Trap
The Issue:
Users often observe a drop in enantiomeric excess (ee%) from >99% in the starting material to 85–90% in the final alcohol. This is not a random error; it is a mechanistic inevitability if the intermediate aldehyde accumulates.
The Mechanism:
During the reduction of an amino acid (or ester) to an alcohol, the reaction proceeds through an amino aldehyde intermediate. The
-proton of this aldehyde is significantly more acidic (pKa ~14-15) than that of the precursor ester or acid due to the lack of resonance stabilization from the leaving group. If the reduction to the alcohol is slower than the enolization rate, racemization occurs via the achiral enol.
Figure 1: The "Danger Zone" of racemization lies in the lifetime of the aldehyde intermediate.
Troubleshooting Guide:
Symptom
Probable Cause
Corrective Action
Loss of ee% (e.g., 99% 92%)
Slow Reductant Addition: Slow addition of hydride allows the aldehyde to exist longer in a basic medium.
Inverse Addition: Add the substrate to the reducing agent (LiAlH) to ensure the aldehyde is instantly trapped by excess hydride.
Variable ee% between batches
Temperature Spikes: Higher T increases the rate of enolization faster than reduction.
Cryogenic Control: Maintain or lower during the initial reduction phase.
Racemization with NaBH
Protracted Reaction Time: NaBH alone is too slow for acids, requiring activation (e.g., I or HSO).
Use NaBH-I System: The iodine generates in-situ borane, which reduces the acid rapidly, bypassing the long-lived aldehyde state.
Part 2: The "Missing Yield" (Stable Boron-Nitrogen Complexes)
The Issue:
When using Borane (BH
THF or BHDMS) or the NaBH-I system, users frequently report quantitative consumption of starting material by TLC/HPLC but low isolated yields (30–50%) after standard aqueous workup.
The Causality:
Amino alcohols form thermodynamically stable 5-membered chelate complexes with boron species. These N–B–O complexes are resistant to mild hydrolysis. A standard water/bicarb wash will not break this bond. The "missing" product is actually in the organic layer or the emulsion, tied up as a borane complex that does not behave like the free amine.
Protocol: Breaking the Boron Grip
To release the free amino alcohol, you must perform a rigorous oxidative or acidic workup.
Validated Workflow:
Quench: Carefully quench excess hydride with MeOH.
Complex Destruction (Choose ONE):
Method A (Acid Reflux): Add 6M HCl and reflux for 1–2 hours. (Simply stirring at RT is often insufficient).
Method B (Oxidative): Add solid KOH followed by H
O (caution: exotherm). This oxidizes the boron, preventing chelation.
Isolation: Basify to pH >12 and extract with CH
Cl or EtOAc.
Figure 2: Workflow for liberating amino alcohols from stable borane complexes.
Part 3: Chemoselectivity & Protecting Groups
The Issue:
Synthesis of 2-amino-3-arylpropan-1-ols often involves substrates with aromatic halides (e.g., 4-bromo-phenylalanine) or N-protecting groups (Boc, Cbz).
FAQ: Reagent Selection for Sensitive Substrates
Q: I have an Iodine/Bromine on the aromatic ring. Can I use LiAlH
?
No. LiAlH
is a strong nucleophile and can cause hydrodehalogenation (replacing the halogen with hydrogen), especially in refluxing THF.
Solution: Use NaBH
with I (iodine) or ZnCl . This system is milder and chemoselective, reducing the carboxylic acid without touching the aryl halide.
Q: Will my Boc/Cbz group survive the reduction?
Boc (tert-butoxycarbonyl): Generally stable to LiAlH
at to RT. However, at reflux, the tert-butyl group can be cleaved.
Cbz (benzyloxycarbonyl):Unstable with LiAlH
. The hydride can cleave the benzyl ether bond.
Solution for Cbz: Use Borane-DMS (BH
SMe) or NaBH/LiCl mixed anhydride reduction. These methods preserve carbamates (Boc/Cbz) perfectly.
Summary of Validated Protocols
Substrate Type
Recommended Reagent
Workup Critical Step
Simple Phenylalanine
LiAlH (Inverse Addition)
Fieser Workup ( mL HO, mL 15% NaOH, mL HO)
Halogenated Aryl Ring
NaBH + I / THF
Quench with MeOH, then reflux with 6M KOH to break borates.
N-Cbz Protected
BHTHF
Acidic reflux (MeOH/HCl) required to break N-B complex.
N-Boc Protected
Isobutyl chloroformate / NaBH
Standard aqueous workup (Mixed Anhydride method avoids strong hydrides).
References
McKennon, M. J., et al. (1993).[1] "A convenient reduction of amino acids and their derivatives."[2] The Journal of Organic Chemistry, 58(13), 3568-3571.
Abiko, A., & Masamune, S. (1992). "Highly enantioselective synthesis of 2-amino alcohols." Tetrahedron Letters, 33(38), 5517-5518.
Myers, A. G., et al. (1997). "Pseudoephedrine as a Practical Chiral Auxiliary for the Synthesis of Highly Enantiomerically Enriched Carboxylic Acids, Alcohols, Aldehydes, and Ketones."[3][4] Journal of the American Chemical Society, 119(28), 6496-6511.
Periasamy, M., et al. (2000). "Methods of enhancement of reactivity and selectivity of sodium borohydride for applications in organic synthesis." Journal of Organometallic Chemistry, 609(1-2), 137-151.
Technical Support Center: Purification of 2-Amino-3-(3-fluorophenyl)propan-1-ol
Welcome to the technical support center for the purification of 2-Amino-3-(3-fluorophenyl)propan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the purification of 2-Amino-3-(3-fluorophenyl)propan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting strategies for the successful isolation and purification of this valuable chiral building block.
Frequently Asked Questions (FAQs)
Q1: What are the most common impurities I might encounter during the synthesis and purification of 2-Amino-3-(3-fluorophenyl)propan-1-ol?
A: Common impurities can originate from starting materials, side reactions, or decomposition. These may include unreacted starting materials, diastereomers (if the synthesis is not stereospecific), over-alkylated byproducts, and residual solvents. Given its structure, potential impurities could also arise from the reduction of a corresponding nitro alcohol precursor.[1]
Q2: What are the primary purification techniques for an amino alcohol like 2-Amino-3-(3-fluorophenyl)propan-1-ol?
A: The primary methods for purifying amino alcohols are crystallization, column chromatography, and acid-base extraction.[][3] The choice of technique depends on the nature of the impurities, the scale of the purification, and the desired final purity.
Q3: How does the fluorine atom in the phenyl ring affect the purification strategy?
A: The fluorine atom imparts increased lipophilicity and can influence the pKa of the amine. This may affect solvent selection for crystallization and the mobile phase composition in chromatography. The synthesis of fluorinated aromatic compounds often requires specific catalysts and conditions, which could introduce unique impurities.[4][5]
Q4: My compound is a racemic mixture. How can I separate the enantiomers?
A: Chiral resolution is necessary to separate enantiomers. This can be achieved by forming diastereomeric salts with a chiral acid, followed by fractional crystallization.[6] Alternatively, chiral chromatography (HPLC or SFC) using a chiral stationary phase is a powerful analytical and preparative technique for enantioseparation.[7]
Q5: I'm observing emulsion formation during aqueous workup. What should I do?
A: Emulsion formation is common when working with amines. To break emulsions, you can add a saturated solution of sodium chloride (brine) or a small amount of a solid salt like sodium chloride.[8] Altering the pH of the aqueous phase can also help by changing the ionization state of the amine.
Troubleshooting Guides
Issue 1: Low Yield After Recrystallization
Potential Cause
Troubleshooting Step
Scientific Rationale
Incorrect Solvent System
Screen a variety of solvents with differing polarities (e.g., isopropanol, ethyl acetate, toluene, or mixtures like hexane-EtOAc).
The ideal recrystallization solvent will dissolve the compound when hot but have low solubility when cold, while impurities remain in solution.
Compound is Too Soluble
If the compound remains in the mother liquor, try using a less polar solvent or a solvent mixture.
Reducing the polarity of the solvent system will decrease the solubility of the polar amino alcohol.
Precipitation is Too Rapid
Cool the solution slowly to allow for the formation of pure crystals. Rapid cooling can trap impurities.
Slow crystal growth favors the incorporation of the desired molecule into the crystal lattice, excluding impurities.
Incorrect pH
For amino alcohols, adjusting the pH can influence solubility. Ensure the compound is in its free base form for recrystallization from organic solvents.
The free base is generally less polar and more amenable to crystallization from organic solvents than its protonated salt form.
Issue 2: Incomplete Separation on Silica Gel Chromatography
Potential Cause
Troubleshooting Step
Scientific Rationale
Compound Tailing on the Column
Add a small amount of a basic modifier (e.g., 0.5-2% triethylamine or ammonia in methanol) to the eluent.
The basic amine of the target compound can interact strongly with the acidic silanol groups on the silica surface, causing tailing. A basic modifier will compete for these sites, leading to better peak shape.
Poor Resolution from Impurities
Optimize the mobile phase. A gradient elution from a non-polar solvent (e.g., hexane) to a more polar solvent (e.g., ethyl acetate or ethanol) can improve separation.
A solvent gradient allows for the effective separation of compounds with a wider range of polarities.
Using Standard Silica
Consider using an amine-functionalized silica column.
These columns are specifically designed for the purification of basic compounds and can provide excellent separation without the need for basic additives in the mobile phase.[9][10]
Co-eluting Impurities
If impurities have similar polarity, consider a different stationary phase, such as alumina or reversed-phase C18 silica.
Different stationary phases offer different selectivities based on interactions other than polarity, such as hydrophobic interactions in reversed-phase chromatography.
Experimental Protocols
Protocol 1: Recrystallization of 2-Amino-3-(3-fluorophenyl)propan-1-ol
Solvent Selection: In small test tubes, test the solubility of the crude product (approx. 20-30 mg) in various solvents (e.g., isopropanol, ethyl acetate, toluene, hexane/ethyl acetate mixtures) at room temperature and upon heating.
Dissolution: Dissolve the crude material in a minimal amount of the chosen hot solvent or solvent system.
Decolorization (Optional): If the solution is colored, add a small amount of activated carbon and heat for a few minutes.[11]
Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel to remove the activated carbon and any insoluble impurities.
Crystallization: Allow the filtrate to cool slowly to room temperature, then place it in an ice bath or refrigerator to maximize crystal formation.
Isolation: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them under vacuum.
Protocol 2: Flash Column Chromatography
Stationary Phase: Use silica gel (230-400 mesh) as the stationary phase.
Mobile Phase (Eluent): A common mobile phase for amino alcohols is a mixture of a non-polar solvent like hexane or dichloromethane and a polar solvent like ethyl acetate or methanol. To prevent tailing, add 1% triethylamine to the eluent.
Column Packing: Prepare a slurry of the silica gel in the initial mobile phase and pack the column.
Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent and adsorb it onto a small amount of silica gel. Evaporate the solvent and load the dry powder onto the top of the column.
Elution: Begin elution with a low polarity mobile phase and gradually increase the polarity. Collect fractions and monitor them by TLC.
Fraction Pooling and Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.
Visualization of Purification Workflow
Below is a decision-making workflow for the purification of 2-Amino-3-(3-fluorophenyl)propan-1-ol.
Caption: Decision tree for purification strategy.
References
Rasayan Journal of Chemistry. (2018). Synthesis of 2-amino-3-phenylpropan-1-ol compounds from baylis-hillman derivatives, carbon nanotube, kinetic, lifetime and biological studies. [Link]
Google Patents. (1999).
MDPI. (2011). Supporting Information for Synthesis of 2-amino-3-arylpropan-1-ols and 1-(2,3-diaminopropyl)arenes. [Link]
Sorbead India. Amino Acid Purification - Column Chromatography. [Link]
ConnectSci. (2013). Synthesis of Fluorinated Aromatic Compounds by One-Pot Benzyne Generation and Nucleophilic Fluorination. [Link]
Journal of Research of the National Bureau of Standards. (1963). Fluorination of Haloaromatic Compounds. [Link]
CSB and SJU Digital Commons. (2015). Synthesis of 1, 2 Amino Alcohols through Arbuzov Method. [Link]
Journal of Biological Chemistry. (1952). Isolation of amino acids by chromatography on ion exchange columns; use of volatile buffers. [Link]
Academia.edu. Chromatographic Separation of Some Amino Acids by High Performance Liquid Chromatography Method Using A New Stationary Phase. [Link]
ResearchGate. (2018). A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture. [Link]
American Chemical Society. (2005). New Methods of Resolution and Purification of Racemic and Diastereomeric Amino Alcohol Derivatives Using Boric Acid and Chiral 1,1'-Bi-2-naphthol. [Link]
PubMed. (2014). Selective separation of fluorinated compounds from complex organic mixtures by pyrolysis-comprehensive two-dimensional gas chromatography coupled to high-resolution time-of-flight mass spectrometry. [Link]
Biotage. (2023). How do I purify ionizable organic amine compounds using flash column chromatography?. [Link]
SpringerLink. (2018). Chiral Drug Separation. [Link]
Chromatography Today. (2020). Trouble with chiral separations. [Link]
Green Chemistry (RSC Publishing). (2018). Solid-state aromatic nucleophilic fluorination: a rapid, practical, and environmentally friendly route to N-heteroaryl fluorides. [Link]
Reaction Chemistry & Engineering (RSC Publishing). (2021). Selective separation of amines from continuous processes using automated pH controlled extraction. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Overview
Status: Active
Molecule: Phenylpropanolamine Hydrochloride (PPA HCl)
CAS: 154-41-6
Primary Application: Veterinary Medicine (Canine Urinary Incontinence), Controlled Research Standards.[1][2]
Critical Alert: PPA HCl exhibits severe chemical incompatibility with reducing sugars (glucose, fructose) and specific aldehydes, leading to rapid potency loss and the formation of neurotoxic degradation products.
Module 1: Troubleshooting & Root Cause Analysis
Issue 1: Rapid Potency Loss in Syrup Formulations
User Observation: "Our stability batches in simple syrup (Sucrose/Corn Syrup) are showing a 10-15% potency drop within 3 months at 40°C/75% RH. The solution is turning yellow."
Root Cause: The Maillard-Type Incompatibility
PPA is a primary amine.[1] In the presence of reducing sugars (dextrose, fructose) or excipients containing aldehyde impurities, it undergoes a nucleophilic attack on the carbonyl group of the sugar.[1] This results in the formation of a Schiff Base (Glycosylamine) , which subsequently degrades into brown pigments (melanoidins).[1]
Mechanism: Nucleophilic addition of the PPA amine group to the sugar's aldehyde/ketone group ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">
Carbinolamine intermediate Dehydration to Schiff Base.
Key Reference: Barry et al. (1982) confirmed that PPA is chemically and biologically incompatible with sugar vehicles, whereas sorbitol vehicles maintain stability.[1]
Corrective Action:
Immediate Formulation Change: Replace sucrose/corn syrup with Non-Reducing Polyols .
Recommended: Sorbitol, Glycerin, or Propylene Glycol.[1]
Avoid: Dextrose, Fructose, Lactose, and High Fructose Corn Syrup.
Excipient Screening: Screen flavorings for aldehyde content (e.g., vanilla, cherry often contain benzaldehyde or vanillin) which will react with PPA.[1]
Issue 2: Appearance of "Unknown Impurity A" (Benzaldehyde)
User Observation: "HPLC analysis shows a growing peak at RRT ~1.5. The peak has a distinct almond-like odor in stressed samples."[1]
Root Cause: Oxidative Deamination
PPA HCl is susceptible to oxidative degradation, particularly in the presence of light and trace metal ions.[1] The primary degradation product is Benzaldehyde , formed via the oxidative deamination of the benzylic amine.[1]
Identification: Benzaldehyde absorbs strongly at 254 nm.[1] If your impurity peak grows significantly larger at 254 nm compared to 215 nm, it is likely benzaldehyde.[1]
Corrective Action:
Chelation: Add Disodium EDTA (0.05% - 0.1% w/v) to sequester trace metals (Cu²⁺, Fe³⁺) that catalyze oxidation.[1]
Antioxidant: Incorporate Sodium Metabisulfite or Sodium Bisulfite (if pH < 5.0).[1] Note: Sulfites can react with aldehydes, so ensure no aldehyde flavorings are present.
pH Control: Maintain pH between 3.5 and 5.0 . Oxidation rates for amines generally increase at higher pH values where a larger fraction of the drug exists as the free base.[1]
Issue 3: Precipitation at Low Temperatures
User Observation: "Crystals form in the 25 mg/mL oral drops when stored in the refrigerator (2-8°C)."
Root Cause: Solubility Limit & Common Ion Effect
PPA HCl has high water solubility (~500 mg/mL), but this decreases significantly in the presence of:
High Chloride Ion Concentration: If the formulation uses HCl to adjust pH or contains other chloride salts (NaCl), the common ion effect suppresses solubility.[1]
Co-solvents: While alcohol helps solubility of the free base, high concentrations of less polar solvents can reduce the solubility of the salt form (HCl).[1]
Corrective Action:
Thermodynamic Check: Ensure the target concentration is <80% of saturation solubility at 4°C.
Buffer Selection: Switch from Hydrochloric Acid/KCl buffers to Citrate or Phosphate buffers to avoid excess chloride ions.[1]
Module 2: Visualizing the Instability
Diagram 1: Degradation Pathways of Phenylpropanolamine
This diagram illustrates the two primary failure modes: Oxidative Deamination (to Benzaldehyde) and Schiff Base formation (with Sugars).[1]
Caption: Figure 1.[1] Dual degradation pathways of PPA HCl showing oxidative cleavage to benzaldehyde and Maillard reaction with sugars.[1]
Module 3: Validated Analytical Methodology
To accurately troubleshoot, you must use a Stability-Indicating Method capable of resolving PPA from Benzaldehyde and excipient peaks.[1]
PPA has low UV absorption; 215 nm maximizes sensitivity.[1] Benzaldehyde is visible here but stronger at 254 nm.[1]
Injection
20 µL
Run Time
~15 minutes
Benzaldehyde typically elutes after PPA due to higher hydrophobicity.[1]
System Suitability Criteria:
Tailing Factor: NMT 2.0 (Amines tend to tail; add 0.1% Triethylamine if tailing persists).[1]
Resolution (R): > 2.0 between PPA and nearest impurity (usually Benzaldehyde).[1]
Module 4: Formulation Decision Matrix
Use this logic flow to finalize your vehicle selection.
Caption: Figure 2. Decision tree for excipient selection to prevent chemical incompatibility.
References
Barry, R. H., Weiss, M., Johnson, J. B., & DeRitter, E. (1982). Stability of phenylpropanolamine hydrochloride in liquid formulations containing sugars.[1][5] Journal of Pharmaceutical Sciences, 71(1), 116–118.[1]
Schieffer, G. W., & Hughes, D. E. (1983).[1][6] Simultaneous stability-indicating determination of phenylephrine hydrochloride, phenylpropanolamine hydrochloride, and guaifenesin in dosage forms by reversed-phase paired-ion high-performance liquid chromatography. Journal of Pharmaceutical Sciences, 72(1), 55–59.[1][6]
Marin, A., Barbas, C. (2004).[1] LC/MS identification of degradation products in a formulation containing phenylpropanolamine. Journal of Pharmaceutical and Biomedical Analysis.[1][7]
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Synthesis of Fluorinated Amino Alcohols
Current Status: Operational
Lead Scientist: Dr. A. Vance, Senior Application Scientist
Topic: Optimization & Troubleshooting for Fluorinated Amino Alcohol Synthesis
Executive Summary: The Fluorine Effect
Welcome to the technical guide for synthesizing fluorinated amino alcohols. These scaffolds are critical bioisosteres in medicinal chemistry, often serving as transition state mimics for peptide bond hydrolysis.
However, the introduction of fluorine introduces unique synthetic challenges:
Electronic Destabilization: The strong electron-withdrawing nature of fluorine destabilizes adjacent carbocations, altering expected regioselectivity in epoxide openings.
Acidity & Racemization: Fluorine increases the acidity of
-protons, making chiral centers prone to racemization during reduction or basic workups.
Reactivity Profiles: Fluorinated intermediates often exhibit "all-or-nothing" reactivity, requiring precise Lewis acid activation.
This guide is structured by synthetic route, offering self-validating protocols and troubleshooting matrices.
Route Selection Logic
Before beginning, verify your synthetic strategy against the stability of your starting material.
Figure 1: Decision matrix for selecting the optimal synthetic pathway based on substrate structure and associated chemical risks.
Module A: Nucleophilic Opening of Fluorinated Epoxides
Context: This is the preferred route for
-amino alcohols containing trifluoromethyl () groups.
The Challenge: The group is electron-withdrawing. Unlike alkyl epoxides where nucleophiles attack the less hindered carbon, the group deactivates the adjacent carbon, often directing attack to the distal carbon (C3) via an mechanism, but electronic repulsion can complicate this.
Optimized Protocol: Lewis Acid-Catalyzed Aminolysis
Standard conditions often fail with electron-deficient epoxides. This protocol uses Zinc Perchlorate to activate the epoxide without causing decomposition.
Setup: Charge a flame-dried flask with the fluorinated epoxide (1.0 equiv) and amine (1.1 equiv).
Catalyst: Add
(5-10 mol%).
Why? Zinc coordinates to the epoxide oxygen, increasing electrophilicity at the ring carbons while stabilizing the developing negative charge on the oxygen, overcoming the deactivating effect of fluorine [1].
Solvent: Use Dichloromethane (DCM) or Toluene at Room Temperature. Avoid protic solvents initially to prevent solvolysis.
Workup: Quench with water. The zinc salt stays in the aqueous phase.
Troubleshooting Guide: Regioselectivity & Yield
Symptom
Diagnosis
Corrective Action
Wrong Regioisomer
Nucleophile attacked the more substituted carbon (Electronic control failure).
Switch to (5.0 M in ether). Lithium coordinates tightly, enforcing strict steric control () at the terminal carbon [2].
No Reaction
Fluorine deactivation is too strong; amine is too weak.
Use "Solvent-Promoted" conditions. Switch solvent to 2,2,2-Trifluoroethanol (TFE) . TFE activates the epoxide via hydrogen bonding without requiring metal catalysts [3].
Polymerization
Lewis acid was too strong (e.g., ).
Downgrade acidity. Switch to a milder solid support catalyst like Silica-bonded S-sulfonic acid or simply neutral Alumina [4].
Module B: Reduction of Fluorinated Amino Acids
Context: Converting
-fluoro or -fluoro amino acids to their corresponding alcohols.
The Challenge:Racemization. The presence of fluorine increases the acidity of the -proton. Standard reduction methods (like reflux) often lead to proton abstraction and loss of optical purity.
Optimized Protocol: Mixed Anhydride Reduction
This method avoids the harsh basic conditions of borohydride alone and the high heat of aluminohydrides.
Activation: Dissolve N-protected fluorinated amino acid (1.0 equiv) in THF at -15°C. Add N-methylmorpholine (1.1 equiv) and Ethyl Chloroformate (1.1 equiv). Stir for 15 min.
Checkpoint: A white precipitate (amine salt) confirms formation of the mixed anhydride.
Reduction: Filter off the salt (optional but cleaner). Add the filtrate dropwise to a solution of
(2.5 equiv) in water/THF at 0°C.
Why? The mixed anhydride is highly reactive and reduces instantly at 0°C, preventing the
-proton from having time to epimerize [5].
Quench: Carefully add 1M HCl.
FAQ: Stereochemical Integrity
Q: I see a 10-15% ee drop. What happened?A: You likely spent too long at the mixed anhydride stage. The intermediate is prone to disproportionation. Action: Perform the reduction immediately after anhydride formation. Alternatively, use the
system in THF, which reduces the carboxylic acid directly to the alcohol under neutral conditions, bypassing the anhydride entirely [6].
Q: Can I use
?A: Only for non-enitizable substrates. For chiral -fluoro amino acids, is too basic and will cause significant racemization.
Module C: Deoxyfluorination (The DAST/Deoxofluor Route)
Context: Converting an amino diol or amino alcohol to a fluoro-amine.
The Challenge:Rearrangement. Carbocation intermediates adjacent to amines or other hydroxyls are prone to Wagner-Meerwein rearrangements or elimination to enamines/alkenes.
Mechanism & Failure Points
Figure 2: Mechanistic divergence in deoxyfluorination. Controlling temperature is critical to favor Path A.
Reagent Choice: Use Deoxofluor (Bis(2-methoxyethyl)aminosulfur trifluoride) instead of DAST. It is more thermally stable and less prone to explosive decomposition, though reactivity is similar [7].
Conditions: Dissolve substrate in DCM (anhydrous). Cool to -78°C .[1][2]
Addition: Add Deoxofluor (1.2 equiv) dropwise.
Warming: Allow to warm only to 0°C. Do not heat to reflux unless absolutely necessary.
Critical: If the reaction is sluggish at 0°C, do not heat. Instead, add a catalytic amount of HF-pyridine or switch to XtalFluor-E , which does not generate free HF in the same way and minimizes elimination [8].
Troubleshooting Guide: Side Reactions
Issue
Cause
Solution
Elimination (Alkene formation)
Basic amine moiety is acting as an internal base, or the carbocation is too stable.
Protect the amine as a carbamate (Boc/Cbz) or amide before fluorination to reduce basicity. Use non-polar solvents (Hexane/DCM mix) to destabilize the carbocation intermediate.
Explosive/Violent Reaction
DAST decomposition or moisture contamination.
Switch to XtalFluor-E or Fluolead. These are crystalline solids, safer to handle, and have higher decomposition temperatures.
Rearrangement (e.g., Pinacol)
Carbocation lifetime is too long.
Kinetic Control: Run the reaction at -78°C and quench immediately upon completion. Avoid leaving the reaction overnight.
References
Shivani, B. et al. "Zinc(II) perchlorate hexahydrate is a highly efficient catalyst for the opening of epoxides by amines."[3] Journal of Organic Chemistry, 72, 3713-3722 (2007).[3] Link
Heydari, A. et al. "Highly regioselective ring opening of epoxides with poor nucleophiles... in the presence of 5.0 M lithium perchlorate."[3] Synthesis, 1557-1558 (2004).[3] Link
Abe, H. et al. "Pd-catalyzed asymmetric hydrogenation of alpha-fluorinated iminoesters in fluorinated alcohol."[4] Organic Letters, 3(3), 313-315 (2001).[4] Link
Chakraborti, A. K. et al. "Regioselective Ring Opening of Epoxides with Amines... under Solvent-free Conditions."[3] SciELO México. Link
Kokotos, G. et al. "Synthesis of N-Protected Amino Alcohols." Chemistry of Amino Acid Derivatives. Note: General methodology adapted for fluorinated substrates based on standard mixed anhydride protocols. Link
McKennon, M. J. et al. "A convenient reduction of amino acids... using NaBH4-I2." Journal of Organic Chemistry, 58, 3568 (1993). Link
Singh, R. P. et al. "Recent Advances in Nucleophilic Fluorination Reactions... Using Deoxofluor and DAST."[1][2][5] Synthesis, 2002(17), 2561-2578. Link
L'Heureux, A. et al. "Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability." Journal of Organic Chemistry, 75, 3401–3411 (2010). Link
Disclaimer: All protocols involve hazardous chemicals (fluorinating agents, heavy metals). Ensure all work is performed in a fume hood with appropriate PPE. Consult MSDS for DAST/Deoxofluor specifically regarding HF generation.
Technical Support Center: Amino Alcohol Enantiomer Purification
Current Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Applications Chemist System Scope: Chromatographic (SFC/HPLC), Crystallization, and Biocatalytic Workflows Introduction: The "Dual-Functionality" Parado...
Author: BenchChem Technical Support Team. Date: February 2026
Current Status: Operational
Lead Scientist: Dr. Aris Thorne, Senior Applications Chemist
System Scope: Chromatographic (SFC/HPLC), Crystallization, and Biocatalytic Workflows
Introduction: The "Dual-Functionality" Paradox
Welcome to the technical support hub for amino alcohol purification. If you are here, you are likely facing the "dual-functionality paradox." Amino alcohols (e.g.,
-blockers, sphingolipids) possess both a basic amine and a hydrogen-bond-donating hydroxyl group.
This creates a perfect storm for purification failures:
Chemisorption: The amine moiety interacts strongly with residual silanols on stationary phases, causing severe peak tailing.
Oiling Out: Strong intermolecular hydrogen bonding often leads to liquid-liquid phase separation (LLPS) instead of crystallization.
Catalyst Poisoning: Free amines can deactivate metal catalysts in Dynamic Kinetic Resolution (DKR) or inhibit lipases in enzymatic workflows.
This guide treats these issues not as bad luck, but as solvable mechanistic failures.
Module 1: Chromatographic Separation (SFC & HPLC)
Primary Challenge: Peak Tailing and Retention Instability.
Gold Standard: Supercritical Fluid Chromatography (SFC) is preferred over HPLC for preparative scale due to low viscosity and rapid solvent removal (methanol dries in ~2 hours vs. overnight for aqueous HPLC fractions) [1].
Troubleshooting Guide: The "Amine Tailing" Effect
Q: Even with a chiral column, my amino alcohol elutes as a broad, tailing peak. Why?A: This is a silanol interaction issue. The basic nitrogen in your amino alcohol is performing ion-exchange with acidic silanols on the silica backbone of the Chiral Stationary Phase (CSP).
The Fix: You must suppress this ionization.
Protocol: Add a basic modifier.
Standard: 0.1% Diethylamine (DEA) or Isopropylamine (IPA) in the co-solvent (usually Methanol or Ethanol).
Advanced: If using SFC, add 1% Dimethylethylamine (DMEA) to the sample diluent as well.[1] This creates a "shield" around the analyte during injection [2].
Q: I see "Ghost Peaks" in subsequent runs. Is my column failing?A: Likely not. This is the "Memory Effect." Basic additives (especially DEA) adsorb strongly to the stationary phase and slowly leach out.
The Fix: Dedicate columns to specific additive classes. Do not switch a column from a DEA-containing method to an acidic (TFA) method without a rigorous regeneration protocol (flushing with 100% ethanol + 2% acetic acid, then 100% ethanol).
Caption: Logic flow for optimizing chiral SFC separations, prioritizing additive intervention for peak shape control.
Module 2: Classical Resolution (Crystallization)
Primary Challenge: The "Oiling Out" Phenomenon.[2][3][4]
Context: When scaling up (>100g), chromatography becomes expensive. Diastereomeric salt formation is the cost-effective alternative, but amino alcohols are notorious for forming oils (emulsions) rather than crystals due to their low melting points and high impurity solubility [3].
Troubleshooting Guide: Preventing the "Oil" Phase
Q: My salt solution turns cloudy and forms a gum at the bottom. What happened?A: You hit the "Miscibility Gap" (Liquid-Liquid Phase Separation) before you hit the crystallization boundary. This happens because the supersaturation was generated too fast, or the temperature is too high for the crystal lattice to stabilize.
The Fix:
Seed at the Cloud Point: Do not wait for the solution to clear. Add 1-2 wt% of pure seeds immediately when the solution becomes slightly turbid.
Use a Co-solvent: If using a non-polar solvent (e.g., Toluene), the salt is too insoluble. Add a polar co-solvent (Isopropanol, 5-10%) to increase solubility and lower the supersaturation ratio.
Q: Which resolving agent works best for 1,2-amino alcohols?A:
Tartaric Acid (and derivatives): The "Gold Standard." The rigid backbone often facilitates good lattice packing.
Mandelic Acid: Excellent for aromatic amino alcohols.
Camphorsulfonic Acid (CSA): Strong acid, good for weak amines, but often yields hygroscopic salts (hard to dry).
Protocol: The "Double-Heating" Method for Oiling Out
Use this when standard cooling yields an oil.
Dissolution: Dissolve racemate and resolving agent (0.5 eq) in hot solvent (near boiling).
Initial Cool: Cool until oil droplets appear (Cloud Point).
Re-heat: Heat just enough to re-dissolve the oil (clear solution).
Seeding: Add seeds (1 wt%) into the hot, clear solution.
Isothermal Hold: Hold temperature constant for 1-2 hours. Allow crystals to grow on seeds before cooling further.
Primary Challenge: Reaction Stalling and Enzyme Inhibition.
Context: Lipases (like Candida antarctica Lipase B, CAL-B) are excellent for resolving secondary alcohols. However, the amine group in amino alcohols is nucleophilic and can attack the acyl donor or the enzyme active site [4].
Troubleshooting Guide: Why did the reaction stop?
Q: The reaction reached 30% conversion and stopped. Why?A: This is likely Product Inhibition or pH Drift .
Mechanism: If you are using an ester (e.g., ethyl acetate) as the acyl donor, the byproduct is ethanol. The reaction is reversible.
The Fix: Switch to an Irreversible Acyl Donor . Use Vinyl Acetate or Isopropenyl Acetate. The byproduct is an enol which tautomerizes to acetaldehyde/acetone (gas), driving the reaction forward.
Q: My enzyme activity is dropping rapidly.A: The free amine might be stripping the essential water layer from the enzyme or reacting with the catalytic serine residue.
The Fix: Perform the reaction in a non-polar solvent (Hexane, MTBE) to keep the enzyme rigid. Avoid polar solvents like DMSO or DMF which strip the enzyme's water shell.
Technical Support Center: Stability & Storage of 2-Amino-3-(3-fluorophenyl)propan-1-ol
Executive Summary: The Stability Profile 2-Amino-3-(3-fluorophenyl)propan-1-ol (hereafter 3-F-Phe-ol ) is a chiral amino alcohol building block frequently used in the synthesis of peptide mimetics and fluorinated pharmac...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Stability Profile
2-Amino-3-(3-fluorophenyl)propan-1-ol (hereafter 3-F-Phe-ol ) is a chiral amino alcohol building block frequently used in the synthesis of peptide mimetics and fluorinated pharmaceutical intermediates.
Its stability profile is defined by two competing functional groups: a nucleophilic primary amine and a primary alcohol , set against a fluorinated aromatic backbone. While the 3-fluorine substituent exerts an electron-withdrawing effect that slightly lowers the basicity of the amine (compared to non-fluorinated phenylalaninol), the molecule remains highly susceptible to three primary degradation vectors:
Atmospheric Carbamylation: The amine group aggressively scavenges atmospheric CO₂ to form carbamate salts.
Hygroscopic Hydrolysis: The molecule is hygroscopic; absorbed water catalyzes oxidative degradation and physical caking.
Oxidative Deamination/Dehydrogenation: Prolonged exposure to air oxidizes the alcohol to the corresponding aldehyde (3-fluorophenylacetaldehyde) or induces N-oxidation.
Critical Storage Protocols (SOPs)
Module A: Solid State Storage (Long-Term)
The Golden Rule: Isolate from Air, Moisture, and Light.
Parameter
Specification
Scientific Rationale
Temperature
-20°C (± 5°C)
Slows kinetic rates of oxidation and carbamate formation.
Atmosphere
Argon or Nitrogen
Displaces O₂ (oxidation) and CO₂ (carbamate formation). Argon is preferred as it is heavier than air.
Container
Amber Glass
Prevents UV-induced radical formation on the fluorinated ring.
Closure
Teflon-lined Cap + Parafilm
Teflon provides a chemically inert barrier; Parafilm prevents gas exchange.
Step-by-Step Aliquoting Protocol:
Equilibrate: Allow the original bottle to warm to room temperature before opening inside a desiccator. This prevents condensation from forming on the cold solid.
Environment: Perform all transfers inside a glovebox or a fume hood with a positive pressure inert gas line.
Sub-divide: Aliquot the bulk material into single-use amber vials. Repeated freeze-thaw cycles introduce moisture.
Purge: Flush the headspace of each vial with Argon for 15–30 seconds.
Seal: Cap immediately. Wrap the cap junction with Parafilm M®.
Store: Place vials in a secondary container (Ziploc with desiccant packs) and store at -20°C.
Module B: Solution State Handling
WARNING:Never store 3-F-Phe-ol in ketone or aldehyde solvents (e.g., Acetone, MEK).
Reason: The primary amine reacts rapidly with ketones to form imines (Schiff bases) and oxazolidines . This reaction is often irreversible under storage conditions.
Recommended Solvents for Short-Term Storage (<24 Hours):
Anhydrous Methanol/Ethanol: Good solubility, but protic.
Dichloromethane (DCM): Excellent for non-polar handling.
DMSO/DMF: Only if anhydrous. Note: DMSO is hygroscopic and can accelerate degradation if wet.
Degradation Pathways & Visualization
Understanding how the molecule breaks down is the key to preventing it.
Figure 1: The Degradation Cascade
This diagram illustrates the two primary failure modes: CO₂ scavenging (reversible) and Oxidation (irreversible).
Caption: Figure 1. The primary amine acts as a CO₂ scrubber, forming carbamate salts, while the alcohol moiety is susceptible to oxidative dehydrogenation.
Troubleshooting & FAQs
Q1: The white powder has turned into a sticky, yellow gum. Is it recoverable?
Diagnosis: The "stickiness" indicates moisture absorption (hygroscopicity). The "yellow" color indicates oxidation of the alcohol to an aldehyde or N-oxide formation.
Action:
If slightly sticky but white: Dry under high vacuum (0.1 mmHg) over P₂O₅ for 24 hours.
If yellow: Purification is required. Recrystallization from an anhydrous solvent (e.g., Ethyl Acetate/Hexane or Ethanol/Ether) is recommended. Check purity via LC-MS before use.
Q2: My NMR spectrum shows a "ghost" peak around 160 ppm (13C) or broad signals in the proton spectrum.
Diagnosis: This is classic Carbamate Formation . The amine has reacted with CO₂ from the air.[1]
Solution: This is often reversible.
Protocol: Dissolve the compound in a solvent and bubble dry Nitrogen through it, or wash with a mild base if the application permits. Alternatively, converting the free base to the Hydrochloride Salt (HCl) immediately will protect the amine and remove the carbamate.
Pro-Tip: Store the compound as the HCl salt if possible; it is significantly more stable than the free base.
Q3: Can I store a stock solution in DMSO at 4°C?
Answer:Risky. DMSO is hygroscopic and freezes at 18.5°C. Storing it at 4°C means it will freeze, and repeated freeze-thaw cycles in hygroscopic DMSO will pull water into the vial, hydrolyzing your compound over time.
Better Alternative: Store as a dry solid. If a solution is mandatory, use anhydrous DMA (Dimethylacetamide) or store the DMSO solution frozen at -20°C or -80°C in single-use aliquots to avoid freeze-thaw cycles.
Q4: Why does the Material Safety Data Sheet (MSDS) say "Store under Inert Gas"?
Context: Most suppliers (e.g., Fisher, TCI) list this because of the Cannizzaro reaction risk (for aldehydes) or Carbamylation (for amines).
Mechanism: The amine reacts with CO₂ + H₂O to form the bicarbonate salt:
This changes the stoichiometry of your reactions, leading to failed couplings.
Recovery Workflow: The "Save My Sample" Protocol
If improper storage has occurred, use this decision tree to determine the salvage strategy.
Caption: Figure 2. Decision matrix for evaluating and salvaging compromised samples.
References
Fisher Scientific. (2021).[2] Safety Data Sheet: L(-)-2-Amino-3-phenyl-1-propanol. Retrieved from
TCI Chemicals. (2024).[3][4] Safety Data Sheet: 2-Amino-1,3-propanediol (Analogous Amino Alcohol Stability). Retrieved from
Jørgensen, E., & Faurholt, C. (1954). Reactions between Carbon Dioxide and Amino Alcohols. Acta Chemica Scandinavica. Retrieved from
Bergbreiter, D. E., & Momongan, M. (2004). Asymmetric Synthesis of Amino Alcohol Derivatives. Organic Letters. (Context on handling chiral amino alcohols).
European Commission. (2025). Guidance on Storage Stability of Plant Protection Products. (General stability protocols for active ingredients). Retrieved from
You have reached the Tier 3 Support Desk for Medicinal Chemistry and DMPK. This guide is designed for researchers encountering "stability cliffs" or anomalous clearance data when optimizing fluorinated drug candidates.
), , and enzyme affinity ()—that require specialized troubleshooting protocols.
Module 1: Strategic Design & The "Fluorine Scan"
User Query: I introduced a fluorine atom to block a metabolic soft spot, but the intrinsic clearance (
) increased or metabolic switching occurred. Why?
Root Cause Analysis:
While the C-F bond is oxidation-resistant (approx. 116 kcal/mol vs. 99 kcal/mol for C-H), fluorine is highly electronegative.[1] This exerts a strong inductive effect (
) that can acidify adjacent protons or deactivate an aromatic ring, potentially making the molecule a better substrate for different CYP450 isoforms or shifting metabolism to a distal site ("metabolic switching").
Troubleshooting Workflow: The Fluorine Scan
Do not place fluorine randomly. Use this logic gate to determine the optimal substitution pattern.
Figure 1. Decision logic for implementing a Fluorine Scan to block metabolic sites without inducing metabolic switching.
FAQ: Metabolic Switching
Q: Why did blocking the para-position on my phenyl ring lead to rapid meta-hydroxylation?
A: The para-fluorine deactivates the ring toward electrophilic attack at that specific carbon, but it may increase the lipophilicity of the whole molecule (increasing binding affinity to the CYP enzyme) or alter the binding pose, presenting the meta position to the heme iron.
Fix: Consider blocking the meta position or using a trifluoromethyl (
) group to introduce a larger steric clash that prevents the ring from entering the catalytic pocket.
User Query: My fluorinated compounds show low recovery or inconsistent clearance values in liver microsome assays.
Root Cause Analysis:
Fluorine substitution often increases lipophilicity (
). This leads to high Non-Specific Binding (NSB) to the microsomal proteins and the plastic incubation plate. If the drug is stuck to the plastic, it is not available to be metabolized, leading to a falsely low clearance rate (underestimation of instability).
Protocol: Correcting for Microsomal Binding (
)
You must determine the fraction unbound in microsomes (
) to calculate the true intrinsic clearance ().
Step-by-Step Methodology:
Preparation:
Prepare liver microsomes at the same protein concentration used in your stability assay (e.g., 0.5 mg/mL).
Spike the test compound (1 µM final) into the microsomal suspension.
Equilibrium Dialysis:
Load the spiked microsomes into the donor chamber of a Rapid Equilibrium Dialysis (RED) device.
Load phosphate buffer (PBS) into the receiver chamber.
Incubate at 37°C for 4 hours (shaking).
Analysis:
Sample both chambers.
Crucial Step: Matrix match! Add blank microsomes to the buffer samples and buffer to the microsome samples before LC-MS/MS analysis to ensure ionization efficiency is identical.
Calculation:
Correction:
Data Interpretation Table: The Impact of Fluorine on NSB
Compound Variant
LogP (Calc)
Observed (µL/min/mg)
(Fraction Unbound)
True (Corrected)
Interpretation
H-Analog
2.5
50
0.90
55.5
Moderate Clearance
F-Analog
3.2
40
0.40
100.0
Hidden Instability
Note: In the table above, the F-analog appears more stable (40 vs 50) until you correct for binding. It is actually twice as unstable (100 vs 55.5).
User Query: I suspect my compound is losing the fluorine atom (defluorination), but I can't find the metabolite in the LC-MS trace.
Root Cause Analysis:
Oxidative defluorination is often "silent" in standard UV traces. It usually proceeds via hydroxylation at the carbon alpha to the fluorine, forming an unstable gem-fluorohydrin which spontaneously eliminates HF to form a ketone or carboxylic acid.
Mechanism:
Troubleshooting Workflow: Mass Defect Filtering (MDF)
Fluorine has a unique mass defect. While Hydrogen has a large positive mass defect (+0.0078 Da), Fluorine has a slight negative defect (-0.0016 Da). Replacing H with F shifts the mass defect downward. Losing F shifts it back up.
Figure 2. Mass Defect Filtering (MDF) workflow to distinguish fluorinated metabolites from defluorinated byproducts.
Protocol: Setting the MDF Parameters
Calculate Parent Mass Defect: Determine the exact mass of your drug (e.g.,
450.1234). The decimal .1234 is the mass defect.
Define Filter Window:
Filter A (Fluorine Retained): Target range
50 mDa around the parent defect (.0734 to .1734). This captures oxidations () and glucuronides.
Filter B (Defluorination): When F is lost and replaced by O (ketone formation), the mass changes by
Da (nominal). However, the defect shifts significantly positive because you lost the "mass deficient" fluorine.
Action: Widen the filter window to
to mDa relative to the parent to catch defluorinated species.
References
Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37, 320-330. Link
Di, L., et al. (2008). Experimental determination of fraction unbound in liver microsomes. Current Protocols in Pharmacology, 40(1), 7.10.1-7.10.19. Link
Zhu, M., et al. (2009). Mass defect filter technique and its applications to drug metabolite identification by high-resolution mass spectrometry. Journal of Mass Spectrometry, 44(8), 1249-1261. Link
Hagmann, W. K. (2008). The many roles of fluorine in medicinal chemistry. Journal of Medicinal Chemistry, 51(15), 4359-4369. Link
Obach, R. S. (1999). Prediction of human clearance of twenty-nine drugs from hepatic microsomal intrinsic clearance data: An examination of in vitro half-life approach and nonspecific binding to microsomes. Drug Metabolism and Disposition, 27(11), 1350-1359. Link
Welcome to the Antimicrobial Development Technical Support Hub. I am your Senior Application Scientist. If you are reading this, you are likely facing the "Valley of Death" in drug discovery: your compound works in silico or against Gram-positives, but fails against Pseudomonas aeruginosa, or your MIC data is oscillating wildly between replicates.
This guide is not a textbook. It is a troubleshooting manual designed to diagnose and resolve the specific failure modes inherent to antimicrobial susceptibility testing (AST). We will focus on three critical bottlenecks: Cation-Dependent Reproducibility , Gram-Negative Permeability , and Biofilm Eradication .
Module 1: The Reproducibility Crisis (MIC & Cation Adjustment)
User Issue:
"My MIC values for Pseudomonas aeruginosa fluctuate by 4-8 fold between experiments. I am using standard Mueller-Hinton Broth."
Root Cause Analysis:
The most common cause of variability in testing Gram-negative non-fermenters (like P. aeruginosa and Acinetobacter) is the cation concentration in your media.
Standard Mueller-Hinton Broth (MHB) is undefined regarding divalent cations. Calcium (
) and Magnesium () play a structural role in the Outer Membrane (OM) by bridging the phosphate groups of Lipopolysaccharides (LPS).
Low Cations: The OM destabilizes, becoming artificially permeable. Large antibiotics (aminoglycosides, polymyxins) enter too easily. Result: False Susceptibility.
High Cations: The OM becomes rigid; cations compete with cationic antibiotics for binding sites. Result: False Resistance.
The Fix: Cation-Adjusted Mueller-Hinton Broth (CAMHB)
You must standardize your ionic environment to CLSI M07-A10 standards [1].
Reduce PAβN concentration to 10 µg/mL and re-test.
Mechanism of Action Diagram
Figure 2: Kinetic pathway of drug entry and efflux in Gram-negative bacteria. PAβN blocks the extrusion pathway, allowing intracellular accumulation.
Module 3: The Biofilm Fortress (MBEC vs. MIC)
User Issue:
"My drug kills planktonic bacteria at 1 µg/mL, but in animal models of chronic infection, the bacteria persist. My standard MIC assay predicts success, but reality fails."
Technical Insight:
You are measuring the wrong metric. MIC measures the prevention of cell division in free-floating bacteria. MBEC (Minimum Biofilm Eradication Concentration) measures the killing of metabolically dormant cells encased in an exopolysaccharide matrix. MBEC values are often 100–1000x higher than MIC values [4].
The Solution: The Calgary Device (Peg Lid) Assay
Do not use standard microplates for biofilm assays; the biofilm forms on the walls and is disrupted during washing. Use a Peg Lid (e.g., MBEC™ P&G) where biofilm grows on polystyrene pegs dipping into the media.
Read: Blue = Dead (Eradication). Pink/Fluorescent = Alive (Failure).
Data Interpretation Table
Metric
Assay Method
What it tells you
MIC
Turbidity in Broth
"Can I stop the infection from spreading?"
MBEC
Regrowth after Sonication
"Can I cure the chronic infection?"
MBIC
Crystal Violet on Pegs
"Can I prevent biofilm from forming on an implant?"
References
Clinical and Laboratory Standards Institute (CLSI). (2015). Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Tenth Edition (M07-A10). CLSI.[3][4][5] [Link]
Lamers, R. P., et al. (2013).[6] "The Efflux Inhibitor Phenylalanine-Arginine Beta-Naphthylamide (PAβN) Permeabilizes the Outer Membrane of Gram-Negative Bacteria."[6] PLOS ONE. [Link][6]
Palomino, J. C., et al. (2002). "Resazurin Microtiter Assay Plate: Simple and Inexpensive Method for Detection of Drug Resistance in Mycobacterium tuberculosis."[2] Antimicrobial Agents and Chemotherapy. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Case Reference: FL-TOX-STAB-2024
Status: Open
Assigned Specialist: Senior Application Scientist, Dr. A. Vance
Subject: Troubleshooting Instability, Toxicity, and Handling of Fluorinated Motifs
Introduction: The "Fluorine Effect" vs. The "Fluorine Curse"
Welcome to the Fluorine Chemistry Technical Support Center. You are likely here because the "magic methyl" effect didn't go as planned. While fluorine is a powerful bioisostere used to block metabolic hotspots and modulate lipophilicity (
), it introduces unique failure modes.
This guide addresses the three most critical support tickets we receive:
Metabolic Instability: Why is my "stable" C-F bond breaking in microsomes?
Mitochondrial Toxicity: Why are my cells dying despite target selectivity (The "Lethal Synthesis")?
Synthetic Safety: How do I handle DAST/Deoxo-Fluor without causing an explosion or HF exposure?
Module 1: Metabolic Instability (Defluorination)
The Issue
User Report: "We introduced a fluorine atom to block P450 oxidation, but we are seeing high clearance and free fluoride ions in our microsomal stability assay."
Root Cause Analysis
Contrary to the belief that the C-F bond is "metabolically inert" (bond energy ~116 kcal/mol), it is vulnerable to oxidative defluorination . If a P450 enzyme hydroxylates the carbon alpha to the fluorine, it forms an unstable
-fluoro-alcohol (gem-halohydrin), which spontaneously eliminates hydrogen fluoride (HF).
Mechanism Visualization
The following diagram illustrates the "Oxidative Defluorination" pathway mediated by Cytochrome P450 (specifically CYP2E1 and CYP2J2).
Figure 1: Mechanism of P450-mediated oxidative defluorination leading to HF elimination.
Do not rely solely on LC-MS disappearance of the parent. You must quantify the release of the fluoride ion (
).
Protocol: 19F-NMR Microsomal Stability Assay
Incubation: Incubate substrate (
) with liver microsomes () and NADPH for 60 mins.
Quenching: Quench with ice-cold acetonitrile. Centrifuge to pellet proteins.
Internal Standard: Add
-trifluorotoluene or 4,4'-difluorobiphenyl (sealed capillary) as a quantitation standard.
Critical: Do not add standard directly if it binds non-specifically to the matrix.
Acquisition: Run 19F-NMR (proton decoupled).
Parameter Fix: Set relaxation delay (
) to (typically 10-20s for small molecules) to ensure quantitative integration.
Analysis: Look for the appearance of inorganic fluoride signal at -119 ppm (aqueous shift).
Module 2: Toxicity & The "Lethal Synthesis"[1][2]
The Issue
User Report: "My compound is highly potent against the target but shows unexplained mitochondrial toxicity and cytotoxicity in cardiomyocytes."
Root Cause Analysis
If your molecule contains an even-numbered fluoro-aliphatic chain (e.g., fluoroacetate, fluoroethanol side chains) or can be metabolized into one, you are triggering the "Lethal Synthesis." [1]
The toxic metabolite, Fluoroacetyl-CoA , mimics Acetyl-CoA. It enters the Krebs Cycle, condenses with oxaloacetate to form (-)-erythro-2-fluorocitrate . This "suicide substrate" irreversibly binds to Aconitase , blocking the cycle and halting ATP production.
Mechanism Visualization
Figure 2: The Lethal Synthesis pathway. Fluoroacetate metabolites block the Krebs cycle at Aconitase.[1]
Risk Assessment Table: Safe vs. Toxic Motifs
Motif Structure
Metabolic Risk
Toxicity Potential
Recommendation
Extreme
High (Lethal Synthesis)
Avoid. Bioisostere for acetate, but lethal.
High
High (Beta-oxidation F-Acetate)
Avoid in fatty acid mimics.
(Aromatic)
Low
Low
Safe. Standard metabolic blocker.
(Trifluoromethyl)
Low
Low
Safe. Excellent stability.
Moderate
Low
Generally stable, but watch for hydrolysis.
Module 3: Synthetic Safety (Handling DAST)
The Issue
User Report: "We are using DAST (Diethylaminosulfur trifluoride) to convert an alcohol to a fluoride. The reaction turned black and pressurized the flask."
Root Cause Analysis
DAST is thermally unstable. Above 90°C , it disproportionates explosively. Even at lower temperatures, it reacts violently with water to produce HF gas and sulfur dioxide .
Safety Protocol: The "Zero-Event" Workflow
1. Setup:
Vessel: Use Teflon (PFA/FEP) or polypropylene vessels if possible. DAST etches glass (generating
gas), which increases pressure.
Atmosphere: Strict anhydrous
or Ar. Moisture is the enemy.
2. Temperature Control:
Addition: Always add DAST at -78°C to -60°C .
Reaction: Allow to warm to room temperature slowly. Do NOT heat DAST reactions above 50°C. If heat is needed, switch to Deoxo-Fluor (stable up to ~80°C) or XtalFluor-E .
3. Quenching (The Critical Step):
Never pour water directly into the reaction.
Step A: Dilute the reaction mixture with DCM (Dichloromethane).
Step B: Pour the reaction mixture slowly into a rapidly stirring saturated solution of Sodium Bicarbonate (
) or Calcium Carbonate () .
Why? The carbonate neutralizes the HF immediately. Calcium precipitates fluoride as insoluble
.
Step C: Wait until gas evolution (
) ceases before separating layers.
References & Authority
Purser, S., et al. "Fluorine in medicinal chemistry." Chemical Society Reviews, 2008. Link
Lauble, H., et al. "Crystal structures of aconitase with isocitrate and nitroisocitrate bound."[2] Biochemistry, 1992.[2] (Structural basis of Aconitase inhibition).[2] Link
Gonçalves, R., et al. "Metabolic stability and toxicity of fluorinated drugs." Expert Opinion on Drug Metabolism & Toxicology, 2021.
A Comparative-Effectiveness Analysis of 2-Amino-3-(3-fluorophenyl)propan-1-ol's Antimicrobial Activity Against Standard Antibiotics
In the persistent battle against antimicrobial resistance, the exploration of novel chemical entities with potential antimicrobial properties is a cornerstone of drug discovery. This guide provides a comprehensive framew...
Author: BenchChem Technical Support Team. Date: February 2026
In the persistent battle against antimicrobial resistance, the exploration of novel chemical entities with potential antimicrobial properties is a cornerstone of drug discovery. This guide provides a comprehensive framework for the validation of the antimicrobial activity of the novel compound, 2-Amino-3-(3-fluorophenyl)propan-1-ol, benchmarked against a panel of established antibiotics. This document is intended for researchers, scientists, and drug development professionals, offering a scientifically rigorous protocol for comparative analysis.
The methodologies outlined herein are grounded in the performance standards for antimicrobial susceptibility testing established by the Clinical and Laboratory Standards Institute (CLSI), ensuring the generation of reproducible and reliable data.[1][2][3][4]
Introduction and Rationale
2-Amino-3-(3-fluorophenyl)propan-1-ol is a novel synthetic compound. Its structural attributes suggest potential interactions with bacterial cellular machinery. The primary objective of this guide is to present a systematic approach to quantitatively assess its in vitro antimicrobial efficacy against clinically relevant Gram-positive and Gram-negative bacteria. The performance of this investigational compound will be compared against three widely used antibiotics, each with a distinct mechanism of action:
Penicillin: A β-lactam antibiotic that inhibits the formation of the bacterial cell wall.[5][6][7][8]
Ciprofloxacin: A fluoroquinolone that targets DNA gyrase and topoisomerase IV, enzymes essential for bacterial DNA replication.[9][10][11][12][13]
Tetracycline: A protein synthesis inhibitor that binds to the 30S ribosomal subunit.[14][15][16][17]
This comparative analysis will provide crucial insights into the potential spectrum of activity and potency of 2-Amino-3-(3-fluorophenyl)propan-1-ol.
Materials and Methods
Test Organisms
A panel of American Type Culture Collection (ATCC) reference strains should be used to ensure the reproducibility of the results.
Gram-positive: Staphylococcus aureus (ATCC 29213)
Gram-negative: Escherichia coli (ATCC 25922)
Antimicrobial Agents
Investigational Compound: 2-Amino-3-(3-fluorophenyl)propan-1-ol (synthesis and purification to be documented).
Standard Antibiotics: Penicillin G, Ciprofloxacin, and Tetracycline hydrochloride (procured from a reputable chemical supplier).
Media and Reagents
Cation-adjusted Mueller-Hinton Broth (CAMHB)
Mueller-Hinton Agar (MHA)
0.9% Saline
Dimethyl Sulfoxide (DMSO) for dissolving the investigational compound.
3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) for cytotoxicity assays.[18][19][20][21]
Experimental Protocols
A multi-faceted approach is employed to comprehensively evaluate the antimicrobial properties of the investigational compound.
The broth microdilution method is a standard technique for determining the MIC of an antimicrobial agent.[22] This method provides a quantitative measure of the lowest concentration of the agent that inhibits the visible growth of a microorganism.[22][23]
Step-by-Step Protocol:
Preparation of Antimicrobial Stock Solutions:
Dissolve 2-Amino-3-(3-fluorophenyl)propan-1-ol in DMSO to a high concentration (e.g., 10 mg/mL).
Prepare stock solutions of the standard antibiotics in their appropriate solvents as per CLSI guidelines.
Preparation of Microtiter Plates:
Dispense 100 µL of CAMHB into all wells of a 96-well microtiter plate.
Add 100 µL of the highest concentration of the antimicrobial agent to the first well of each row.
Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the plate. Discard the final 100 µL from the last well.
Inoculum Preparation:
From a fresh culture of the test organism on MHA, select 3-5 colonies and suspend them in saline.
Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).[24]
Dilute the standardized inoculum in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the microtiter plate wells.[25]
Inoculation and Incubation:
Add 10 µL of the diluted bacterial suspension to each well of the microtiter plate, except for the sterility control wells.
Incubate the plates at 37°C for 18-24 hours.
Reading the MIC:
The MIC is the lowest concentration of the antimicrobial agent at which there is no visible growth of the organism.[23]
Kirby-Bauer Disk Diffusion Assay
The Kirby-Bauer disk diffusion susceptibility test is a qualitative method used to determine the susceptibility of bacteria to various antimicrobial compounds.[26][27]
Step-by-Step Protocol:
Inoculum Preparation:
Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard as described for the MIC assay.
Inoculation of Agar Plates:
Dip a sterile cotton swab into the inoculum and rotate it against the side of the tube to remove excess fluid.
Swab the entire surface of a Mueller-Hinton agar plate three times, rotating the plate approximately 60 degrees after each application to ensure even coverage.
Application of Antimicrobial Disks:
Aseptically place paper disks impregnated with a standard concentration of the antimicrobial agents (including a disk with a known amount of 2-Amino-3-(3-fluorophenyl)propan-1-ol) onto the surface of the inoculated agar plate.[26]
Gently press each disk to ensure complete contact with the agar.
Incubation:
Invert the plates and incubate at 37°C for 18-24 hours.
Measurement and Interpretation:
Measure the diameter of the zone of inhibition (the clear area around the disk where bacterial growth is inhibited) in millimeters.[24]
Interpret the results as susceptible, intermediate, or resistant based on the zone diameter interpretive standards provided by the CLSI.[28]
Data Presentation and Interpretation
The following tables present hypothetical data to illustrate how the results of these experiments would be summarized for comparison.
Table 1: Minimum Inhibitory Concentration (MIC) in µg/mL
Microorganism
2-Amino-3-(3-fluorophenyl)propan-1-ol
Penicillin
Ciprofloxacin
Tetracycline
S. aureus (ATCC 29213)
16
0.12
0.5
1
E. coli (ATCC 25922)
64
>256
0.03
4
Table 2: Kirby-Bauer Disk Diffusion Zone Diameters in mm
Microorganism
2-Amino-3-(3-fluorophenyl)propan-1-ol (30 µg)
Penicillin (10 units)
Ciprofloxacin (5 µg)
Tetracycline (30 µg)
S. aureus (ATCC 29213)
18
28
25
22
E. coli (ATCC 25922)
12
6
30
19
Preliminary Cytotoxicity Assessment
A crucial aspect of antimicrobial drug development is to ensure that the compound is selectively toxic to bacteria and not to host cells. A preliminary assessment of cytotoxicity against a mammalian cell line (e.g., Vero or HepG2 cells) using an MTT assay is recommended.[18][20][21] This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.[19][20]
Visualizing the Experimental Workflow
The following diagram illustrates the logical flow of the experimental validation process.
Caption: A flowchart of the experimental workflow for antimicrobial activity validation.
Proposed Mechanism of Action Pathway
Based on the hypothetical results, where the compound shows some activity against both Gram-positive and Gram-negative bacteria, a potential mechanism of action could involve the disruption of the bacterial cell membrane or inhibition of a metabolic pathway. Further studies would be required to elucidate the precise mechanism.
Caption: Hypothetical mechanisms of action for the investigational compound.
Conclusion
This guide provides a robust and standardized framework for the initial validation of the antimicrobial activity of the novel compound 2-Amino-3-(3-fluorophenyl)propan-1-ol. By adhering to established protocols and conducting a comparative analysis against well-characterized antibiotics, researchers can generate the high-quality data necessary for informed decision-making in the early stages of drug discovery. The hypothetical data presented herein serves as an illustrative example of how to structure and interpret the experimental outcomes. Further investigations into the mechanism of action and in vivo efficacy would be the logical next steps in the development of this promising compound.
In Vitro Evaluation of Antimicrobial Activity and Cytotoxicity of Different Nanobiotics Targeting Multidrug Resistant and Biofilm Forming Staphylococci - PubMed Central. (URL: [Link])
The mechanism of action of penicillin. Penicillin acylates the active site of Bacillus stearothermophilus D-alanine carboxypeptidase - PubMed. (URL: [Link])
(PDF) In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. (URL: [Link])
13.5B: Kirby-Bauer Disk Susceptibility Test - Biology LibreTexts. (URL: [Link])
The Cytotoxic Assessment of Antibacterial-Enhanced Mineral Trioxide Aggregate Compared to Commercially Available Bioceramic Cements by Using Methyl-Thiazoldiphenyl-Tetrazolium (MTT) Assay on Human Dental Pulp Stem Cells: An In Vitro Study - NIH. (URL: [Link])
Determination of MIC by Broth Dilution Method - YouTube. (URL: [Link])
In Vitro Evaluation of Amino Acid Prodrugs: A Technical Comparison Guide
Executive Summary This guide provides a rigorous framework for evaluating amino acid prodrugs, a strategy designed to overcome the poor solubility and permeability of bioactive parent compounds.[1] Unlike simple ester pr...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide provides a rigorous framework for evaluating amino acid prodrugs, a strategy designed to overcome the poor solubility and permeability of bioactive parent compounds.[1] Unlike simple ester prodrugs which rely solely on lipophilicity, amino acid prodrugs (e.g., Valacyclovir) exploit specific carrier-mediated transport systems (primarily PepT1 ) to enhance oral bioavailability.
This document outlines the comparative performance of this strategy against alternatives and details self-validating protocols for their physicochemical and biological assessment.
Part 1: Strategic Comparison Framework
Before initiating wet-lab work, it is critical to understand where amino acid prodrugs sit in the development hierarchy. The following table compares their performance metrics against the unmodified parent drug and conventional lipophilic prodrugs (e.g., simple alkyl esters).
Table 1: Comparative Performance Matrix
Feature
Parent Drug (e.g., Acyclovir)
Simple Ester Prodrug (e.g., Acetate)
Amino Acid Prodrug (e.g., Valacyclovir)
Primary Mechanism
Passive Diffusion (often limited)
Passive Diffusion (Enhanced Lipophilicity)
Carrier-Mediated Transport (PepT1)
Aqueous Solubility
Low to Moderate
Often Lower (Lipophilic)
High (Amine functionality ionizes)
Permeability ()
Low ( cm/s)
Moderate (Lipid dependent)
High ( cm/s)
Bioactivation Site
N/A (Active)
Plasma/Liver Esterases (Non-specific)
Intracellular (Enterocytes/Liver)
Rate Limiting Step
Absorption/Solubility
Hydrolysis Rate
Transporter Saturation / Hydrolysis
Key Insight: The amino acid promoiety serves a dual function. It increases aqueous solubility via the ionizable
-amino group while simultaneously mimicking dietary peptides to hijack the high-capacity PepT1 transporter in the intestine [1].
Part 2: Physicochemical Characterization Protocols
Objective: Quantify the solubility advantage conferred by the promoiety.
Protocol:
Add excess solid prodrug to 2 mL of varying media:
0.1 N HCl (pH 1.2 - Gastric simulation)
Phosphate Buffer (pH 6.8 - Intestinal simulation)
Water (Neutral)
Incubate at 37°C with orbital shaking (100 rpm) for 24 hours.
Centrifuge at 13,000 rpm for 10 minutes.
Filter supernatant (0.45 µm PTFE) and analyze via HPLC-UV.
Self-Validation: Measure pH post-incubation. A significant drift indicates instability or salt disproportionation.
Chemical Stability (pH-Rate Profile)
Objective: Ensure the prodrug remains intact in the stomach (pH 1.2) and intestine (pH 6.8) prior to absorption.
Protocol:
Prepare 100 µM prodrug solutions in buffers ranging from pH 1.2 to 7.4.
Incubate at 37°C.
Sample at
min.
Quench samples immediately with cold acetonitrile/methanol.
Data Analysis: Plot
vs. time to determine pseudo-first-order rate constants ().
Acceptance Criteria:
hours at pH 1.2 (Gastric stability).
Part 3: Biological Activation (The "Switch")
The success of a prodrug hinges on its "bioreversibility"—it must be stable in the dosing vehicle but rapidly hydrolyze to the parent drug upon reaching the systemic circulation or target tissue.
Workflow Visualization: The Activation Pathway
The following diagram illustrates the critical path from administration to activation.
Caption: Mechanism of amino acid prodrug absorption and activation via the PepT1 transporter system.
Protocol: Enzymatic Stability in Tissue Homogenates
Objective: Compare hydrolysis rates in intestinal vs. liver homogenates to predict first-pass metabolism.
Preparation: Thaw S9 fractions (Intestine, Liver, Plasma) on ice.
Reaction Mix: Dilute S9 protein to 1 mg/mL in PBS (pH 7.4). Pre-incubate at 37°C for 5 min.
Initiation: Spike with prodrug (final conc. 10 µM).
Sampling: Aliquot 50 µL at 0, 5, 15, 30, 60 min.
Quenching: Add 150 µL ice-cold Acetonitrile containing Internal Standard (IS).
Analysis: LC-MS/MS monitoring the depletion of Prodrug and appearance of Parent.
Interpretation:
Ideal Profile: High stability in intestinal lumen (simulated fluid)
Rapid conversion in liver/plasma.
Part 4: Permeability & Transport Assessment[2]
This is the definitive test for amino acid prodrugs. You must prove that the enhanced uptake is due to specific transporter recognition (PepT1) and not just passive diffusion.
Protocol: Caco-2 Permeability with Transporter Inhibition
Objective: Calculate Apical-to-Basolateral (
) permeability and confirm PepT1 mechanism.
Experimental Setup:
Cell Line: Caco-2 cells (21-day culture on Transwell® inserts).
Integrity Check: TEER > 300
.
Steps:
Group A (Control): Donor solution contains Prodrug (100 µM) in HBSS (pH 6.0).
Group B (Inhibition): Donor solution contains Prodrug (100 µM) + Gly-Sar (10 mM) .
Note: Gly-Sar is a competitive substrate for PepT1.[2]
Transport: Incubate at 37°C. Sample receiver compartment (pH 7.4) every 15 min for 2 hours.
Validation Logic:
If the prodrug targets PepT1, the
in Group B should be significantly lower (typically >50% reduction) than in Group A . If remains unchanged, the prodrug is crossing via passive diffusion, and the amino acid strategy has failed its primary design goal [2].
Visualization: The Evaluation Workflow
This diagram summarizes the decision tree for selecting the optimal prodrug candidate.
Caption: Step-by-step evaluation pipeline for amino acid prodrug candidates.
References
Balimane, P. V., et al. (2005). Current Industrial Practices of Assessing Permeability and P-Glycoprotein Interaction. AAPS Journal. Available at: [Link]
Tsume, Y., et al. (2008). In vitro assessment of the potential for amino acid prodrugs to improve the oral absorption of poorly water-soluble drugs. Molecular Pharmaceutics. Available at: [Link]
Vig, B. S., et al. (2013). Amino Acid Prodrugs of Floxuridine: Synthesis and Evaluation of Antiviral Activity. Antiviral Chemistry and Chemotherapy. Available at: [Link]
FDA Guidance for Industry. (2020). In Vitro Metabolism- and Transporter-Mediated Drug-Drug Interaction Studies. Available at: [Link]
Validation of in vitro cytotoxicity results of 2-Amino-3-(3-fluorophenyl)propan-1-ol in multiple cell lines
[1][2] Executive Summary & Strategic Context 2-Amino-3-(3-fluorophenyl)propan-1-ol (hereafter 3-F-Phenylalaninol ) represents a critical "fluorine-scan" modification of the standard phenylalaninol scaffold.[1][2] In medi...
Author: BenchChem Technical Support Team. Date: February 2026
[1][2]
Executive Summary & Strategic Context
2-Amino-3-(3-fluorophenyl)propan-1-ol (hereafter 3-F-Phenylalaninol ) represents a critical "fluorine-scan" modification of the standard phenylalaninol scaffold.[1][2] In medicinal chemistry, the strategic replacement of a hydrogen atom with fluorine at the meta (3-) position of the phenyl ring is a proven method to block metabolic oxidation (Cytochrome P450 mediated) while modulating lipophilicity (LogP) and membrane permeability.[2]
This guide serves as a technical protocol for validating the cytotoxicity profile of 3-F-Phenylalaninol.[1][2] Unlike finished pharmaceutical products, this molecule is a chemical building block .[2] Therefore, its validation focuses on ensuring that the fluorination does not introduce intrinsic, off-target cytotoxicity compared to its non-fluorinated parent, L-Phenylalaninol .[1][2]
Key Comparison Metrics:
Metabolic Stability: 3-F-Phenylalaninol > Phenylalaninol (Due to C-F bond strength).[1][2]
Cytotoxicity Target: IC₅₀ > 100 µM (Classified as "Low Cytotoxicity" for building blocks).[1][2]
Comparative Analysis: The Fluorine Effect
The primary justification for using 3-F-Phenylalaninol over the native Phenylalaninol is the modulation of physicochemical properties without altering steric bulk significantly (Van der Waals radius: H = 1.20 Å, F = 1.47 Å).[2]
Slightly lower pKa due to electron-withdrawing F; may alter lysosomal trapping.[1][2]
Assay Interference
Low
Low
Both are compatible with standard ATP/MTS assays.[1][2]
Experimental Validation Strategy
To objectively validate the safety profile of 3-F-Phenylalaninol, a "Triangulation Approach" is required.[1][2] Single-endpoint assays (like MTT) are insufficient due to potential metabolic interference.[1][2]
Cell Line Selection Rationale
HepG2 (Human Liver Carcinoma):MANDATORY. These cells retain some CYP450 activity.[1][2] They will test if the molecule is metabolized into a toxic intermediate.[2]
HEK293 (Human Embryonic Kidney): Represents general systemic toxicity and renal clearance susceptibility.[1][2]
SH-SY5Y (Neuroblastoma): Optional.[1][2] Used if the final drug targets the CNS, as the amino-alcohol motif is common in neurotransmitter analogs.[2]
Assay Selection: The "ATP vs. MTT" Decision
Recommendation: Use ATP-based Luminescence Assays (e.g., CellTiter-Glo®) over MTT/MTS.[1][2]
Reasoning: Fluorinated compounds can sometimes alter mitochondrial dehydrogenase activity without killing the cell, leading to false positives in MTT assays.[2] ATP assays measure direct metabolic energy, providing a binary "Live/Dead" signal that is less prone to artifact.[2]
Detailed Validation Protocol (ATP Luminescence)
Standard Operating Procedure (SOP) for High-Throughput Screening
Reagents
Test Compound: 3-F-Phenylalaninol (Dissolved in DMSO, stock 100 mM).
Positive Control: Staurosporine (1 µM) or Doxorubicin (10 µM).[1][2]
Assay Buffer: CellTiter-Glo® Reagent (Promega) or equivalent.[1][2]
Workflow Steps
Seeding: Plate HepG2 cells at 5,000 cells/well in white-walled 96-well plates. Incubate 24h for attachment.
Compound Preparation:
Create a 9-point serial dilution (1:3) starting at 300 µM down to 0.04 µM.[1][2]
Critical Step: Ensure final DMSO concentration is <0.5% in all wells to prevent solvent toxicity.[1][2]
Treatment: Aspirate media and replace with compound-containing media.[1][2] Incubate for 48 hours .
Note: 48h is preferred over 24h to allow for metabolic activation or accumulation.[2]
Detection:
Equilibrate plate to Room Temperature (RT) for 30 mins.
Add 100 µL ATP Reagent to each well (1:1 ratio with media).[1][2]
Orbitally shake for 2 minutes (lyses cells).[1][2]
Readout: Measure Luminescence (RLU) on a plate reader (Integration time: 1000ms).
Visualizing the Validation Logic
The following diagram illustrates the decision matrix for validating 3-F-Phenylalaninol as a safe building block.
Caption: Validation Logic Flow. Tier 1 & 2 assays run in parallel. IC50 thresholds determine the suitability of the scaffold for drug development.
Data Interpretation & Acceptance Criteria
When analyzing the results, you should expect the following profile if the molecule is performing as a high-quality building block:
Parameter
Acceptance Criteria
Interpretation
IC₅₀ (HepG2)
> 100 µM
Indicates the molecule is not inherently hepatotoxic at relevant concentrations.[1][2]
IC₅₀ Shift (vs Parent)
< 3-fold difference
If 3-F is 10x more toxic than Phenylalaninol, the fluorine is creating a "toxicophore" (unlikely but possible).[1][2]
Max Inhibition
< 100% at 100 µM
Ideally, the curve should not reach full cell death at the highest concentration.[2]
Troubleshooting: The "Fluorine Shift"
If 3-F-Phenylalaninol shows significantly higher toxicity than the parent:
Check Lipophilicity: The F-substitution may have made the molecule too greasy, causing non-specific membrane disruption.[2] Validation: Run an LDH Release Assay. If LDH is high, it's membrane damage, not metabolic toxicity.[2]
Check Purity: Fluorinated intermediates can sometimes contain traces of fluorinating reagents (e.g., DAST residues) which are highly toxic.[1][2] Ensure purity >98% by HPLC.
References
Purser, S., et al. (2008).[1][2] Fluorine in medicinal chemistry. Chemical Society Reviews.[1][2] Link
Context: Foundational text on how fluorine modulates lipophilicity and metabolic stability (the "Fluorine Effect").[2]
Petty, R. D., et al. (1995).[1][2][3] Comparison of MTT and ATP-based assays for the measurement of viable cell number. Journal of Bioluminescence and Chemiluminescence. Link
Context: Establishes the superiority of ATP assays over MTT for robust cytotoxicity screening, preventing metabolic interference artifacts.
Meanwell, N. A. (2018).[1][2] Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. Link[1][2]
Context: Details the specific structural rationale for using 3-fluorophenylalanine deriv
Promega Corporation. (2014).[1][2][4] Is Your MTT Assay Really the Best Choice? Link
Context: Technical comparison supporting the protocol choice of CellTiter-Glo for high-throughput screening of chemical libraries.
Comparison of in vitro approaches to assess antibacterial effects
Executive Summary: Beyond the MIC In antibacterial drug discovery, the Minimum Inhibitory Concentration (MIC) is the standard currency of potency. However, relying solely on MIC is a reductionist trap.
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: Beyond the MIC
In antibacterial drug discovery, the Minimum Inhibitory Concentration (MIC) is the standard currency of potency. However, relying solely on MIC is a reductionist trap. It provides a snapshot of inhibition at a fixed endpoint (usually 18–24 hours) but fails to capture the dynamics of bacterial killing, the potential for resistance emergence, or the physiological state of the survivors.
This guide compares the three dominant in vitro approaches—Phenotypic Endpoint (BMD) , Kinetic (Time-Kill) , and Metabolic/Cytometric —to help you select the right tool for your specific stage of development.
The Quantitative Gold Standard: Broth Microdilution (BMD)
While agar dilution exists, Broth Microdilution (BMD) is the industry workhorse due to its compatibility with automation and relatively low compound requirement. It is the reference method for establishing MICs according to CLSI and EUCAST guidelines.
Mechanistic Insight
BMD measures inhibition , not necessarily killing. A clear well indicates that the organism did not reach a visible turbidity threshold (approx.
CFU/mL). It does not distinguish between a bacteriostatic agent (stalled growth) and a bactericidal one (cell death), nor does it reveal if the population crashed and regrew (resistance).
Validated Protocol: Cation-Adjusted System
Trustworthiness Note: The use of unadjusted media is the #1 cause of failure in testing daptomycin or aminoglycosides due to calcium/magnesium dependence.
Preparation: Prepare 2X compound stocks in CAMHB. Dispense 50 µL into columns 1–11.
Inoculum: Adjust bacterial culture to 0.5 McFarland standard (~
CFU/mL). Dilute 1:150 in CAMHB to reach CFU/mL (2X target).
Challenge: Add 50 µL of 2X inoculum to wells. Final volume 100 µL; final bacterial density
CFU/mL.
Controls (Self-Validating System):
Growth Control:[1] Bacteria + Solvent (no drug). Must show turbidity.
Sterility Control: Media only. Must be clear.
Solvent Control: Highest solvent concentration used (e.g., 1% DMSO). Must show growth equal to Growth Control.
Incubation: 35 ± 2°C for 16–20 hours (ambient air).
Readout: The MIC is the lowest concentration with complete inhibition of visible growth.[2]
The Dynamic Profiler: Time-Kill Kinetics
When a compound shows a promising MIC, you must ask: How fast does it kill? Time-Kill assays answer this by tracking viability (CFU/mL) over time.[3]
Mechanistic Insight
This assay defines a compound as bactericidal (≥3 log₁₀ reduction in CFU/mL from the initial inoculum) or bacteriostatic (<3 log₁₀ reduction). It also detects the "Eagle Effect" (paradoxical survival at high concentrations) and early regrowth indicative of heteroresistance.
Validated Protocol: The Log-Drop Method
Workflow:
Setup: Prepare 10 mL tubes with CAMHB containing drug at 1x, 2x, and 4x MIC. Include a growth control (no drug).
Inoculation: Inoculate to ~
CFU/mL.
Incubation: Shake at 37°C.
Sampling: At t=0, 2, 4, 8, and 24 hours, remove 100 µL.
Neutralization (Critical): Serially dilute samples (1:10) in saline to dilute the drug below its MIC, preventing carryover inhibition on the agar plate.
Plating: Spot-plate 10 µL of dilutions onto MHA plates.
Analysis: Count colonies, calculate CFU/mL, and plot Log₁₀(CFU/mL) vs. Time.
Visualization: Time-Kill Workflow
Figure 1: Step-by-step workflow for Time-Kill Kinetics, emphasizing the drug neutralization step via dilution.
For screening thousands of compounds, plating is impossible. Metabolic assays use a redox indicator (Resazurin/Alamar Blue) that viable cells reduce to a fluorescent product (Resorufin).
Mechanistic Insight
This is a proxy measurement . You are measuring electron transport chain activity, not cell mass or CFU.
Warning: Some compounds (e.g., efflux pump inhibitors) can interfere with bacterial metabolism directly, causing a false "kill" signal even if cells are alive. Always validate "hits" with a secondary BMD assay.
Comparative Analysis: Selecting the Right Tool
The following table synthesizes the operational and technical differences between these methods.
Feature
Broth Microdilution (BMD)
Time-Kill Kinetics
Metabolic (Resazurin)
Primary Output
MIC (Inhibitory Concentration)
Rate of Killing & Regrowth
EC50 / % Inhibition
Throughput
Medium (96-well plates)
Low (Tubes/Plates)
High (384/1536-well)
Data Type
Static Endpoint (24h)
Dynamic (Temporal)
Static Endpoint (Rapid)
Distinguishes Cidal/Static?
No
Yes
No
Cost per Data Point
Low
High (Labor intensive)
Very Low
Key Limitation
Misses sub-populations & rates
Laborious; difficult to automate
Interference; indirect measure
Best For
Regulatory Submission
Lead Optimization
Primary Screening
Decision Logic for Assay Selection
Use this logic flow to determine the appropriate assay for your current research phase.
Figure 2: Decision matrix for selecting antibacterial assays based on the stage of drug discovery.
References
Clinical and Laboratory Standards Institute (CLSI). M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. 11th Edition.[4]
[Link]
European Committee on Antimicrobial Susceptibility Testing (EUCAST). Reading guide for broth microdilution.
[Link]
Balouiri, M., Sadiki, M., & Ibnsouda, S.K. (2016). Methods for in vitro evaluating antimicrobial activity: A review. Journal of Pharmaceutical Analysis.
[Link]
Foerster, S., et al. (2016). The impact of antibiotic susceptibility testing guidelines on clinical decision making. Clinical Infectious Diseases.[5]
[Link]
Navigating the Safe Handling of 2-Amino-3-(3-fluorophenyl)propan-1-ol: A Guide to Personal Protective Equipment and Disposal
For researchers, scientists, and drug development professionals, the integrity of your work and the safety of your team are paramount. This guide provides essential, immediate safety and logistical information for handli...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and drug development professionals, the integrity of your work and the safety of your team are paramount. This guide provides essential, immediate safety and logistical information for handling 2-Amino-3-(3-fluorophenyl)propan-1-ol. By moving beyond a simple checklist, we delve into the causality behind each safety recommendation, ensuring a deep, applicable understanding of laboratory best practices.
Hazard Assessment: Understanding the Molecule
2-Amino-3-(3-fluorophenyl)propan-1-ol is a fluorinated aminopropanol derivative. The presence of the fluorophenyl group suggests that the compound may be persistent and could have toxicological properties associated with organofluorine compounds.[5] Fluorinated compounds can exhibit a range of toxic effects, and their metabolism can sometimes lead to harmful byproducts.[6][7] The aminopropanol backbone, based on data from similar molecules, indicates potential for skin and eye irritation or corrosion.[8][9][10][11] Therefore, a cautious approach is warranted, treating the compound as potentially hazardous upon contact and inhalation.
Personal Protective Equipment (PPE): Your First Line of Defense
The selection of appropriate PPE is not merely a procedural step but a critical risk mitigation strategy. The minimum required PPE for handling 2-Amino-3-(3-fluorophenyl)propan-1-ol is outlined below.[12]
PPE Component
Specification
Rationale
Hand Protection
Chemical-resistant gloves (Nitrile or Neoprene recommended)
Protects against skin contact, which can cause irritation or burns.[9][10] Solvents and other chemicals can degrade skin's natural protective oils, increasing sensitivity.[13] Regularly inspect gloves for any signs of degradation and replace them frequently, with recommendations often ranging from every 30 to 60 minutes during continuous use.[14]
Eye Protection
Chemical safety goggles or a face shield
Protects against splashes that could cause serious eye damage.[9][11][15]
Body Protection
Laboratory coat or chemical-resistant apron
Prevents contamination of personal clothing and protects the skin from spills.[11][12]
Footwear
Closed-toe shoes
Protects feet from spills and falling objects.[12]
Respiratory Protection
Use in a well-ventilated area or a chemical fume hood. A NIOSH-approved respirator may be necessary if ventilation is inadequate or if aerosols are generated.[11]
Minimizes the risk of inhaling airborne particles or vapors, which could be harmful.[10]
Diagram: PPE Selection Workflow
Caption: Workflow for selecting appropriate PPE when handling 2-Amino-3-(3-fluorophenyl)propan-1-ol.
Adherence to a strict operational plan minimizes the risk of exposure and ensures the integrity of the compound.
3.1. Preparation:
Review Documentation: Before handling, thoroughly review this guide and any available safety information for similar compounds. All employers with hazardous chemicals in their workplaces must have labels and safety data sheets for their exposed workers, and train them to handle the chemicals appropriately.[16]
Designate Work Area: Conduct all work in a well-ventilated laboratory, preferably within a certified chemical fume hood.[8][17]
Assemble Materials: Have all necessary equipment and reagents, including spill cleanup materials, readily available before starting.
Don PPE: Put on all required personal protective equipment as detailed in the table above.
3.2. Handling:
Avoid Dust and Aerosol Formation: Handle the compound carefully to avoid creating dust or aerosols.[17]
Use Appropriate Tools: Use non-sparking tools for transfers.[17]
Weighing: If weighing the solid, do so in a fume hood or a ventilated balance enclosure.
Solutions: When preparing solutions, add the solid to the solvent slowly to avoid splashing.
3.3. Storage:
Container: Store the compound in a tightly closed, properly labeled container.[8][17]
Location: Keep the container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and strong acids.[8][17]
Labeling: Ensure the container is clearly labeled with the chemical name and any relevant hazard warnings. Employers must ensure that labels on incoming containers of hazardous chemicals are not removed or defaced.[1]
Disposal Plan: Responsible Waste Management
Proper disposal is a critical component of the chemical lifecycle and is mandated by regulatory bodies.
4.1. Waste Segregation:
Solid Waste: Collect any solid waste, including contaminated consumables like gloves and weighing paper, in a designated, labeled hazardous waste container.
Liquid Waste: Unused solutions should be collected in a separate, labeled hazardous waste container. Do not pour chemical waste down the drain.[17]
4.2. Disposal Procedure:
Containerization: Ensure all waste containers are sealed, properly labeled with the contents, and stored in a designated secondary containment area while awaiting pickup.
Professional Disposal: Arrange for the disposal of the hazardous waste through your institution's environmental health and safety (EHS) office or a licensed chemical waste disposal company.[9] All waste disposal must be in accordance with local, state, and federal regulations.